Evodiamide

• CAS: 116965-70-9

Core Science & Biosynthesis

Unraveling the Evodiamide Biosynthetic Node in Evodia rutaecarpa: A Technical Guide to Indoloquinazoline Alkaloid Assembly

Executive Summary

Evodia rutaecarpa (Wu-Zhu-Yu) is a prolific botanical source of indoloquinazoline alkaloids, a class of specialized natural products with profound anti-tumor, anti-inflammatory, and neuroprotective properties . While the end-product evodiamine has been the focal point of extensive pharmacological research, the biosynthetic bottleneck of this pathway lies in the formation and subsequent cyclization of its direct precursor: evodiamide (N-(2-methylaminobenzoyl)tryptamine).

For researchers in synthetic biology and drug development, elucidating the evodiamide node is critical. This whitepaper deconstructs the biochemical logic of evodiamide assembly, provides a self-validating experimental framework for tracing its metabolic flux, and outlines the pharmacokinetic profile of this transient intermediate.

The Biochemical Logic of the Evodiamide Pathway

The biosynthesis of evodiamide represents a classic convergence of the shikimate and monoterpene indole alkaloid pathways. The architecture of the pathway is driven by the need to couple a functionalized anthranilate derivative with a decarboxylated indole core before executing a complex multi-ring cyclization.

Phase A: Precursor Generation

• Indole Core Activation: L-Tryptophan undergoes decarboxylation catalyzed by Tryptophan Decarboxylase (TDC) to yield tryptamine . This step strips the carboxyl group, priming the primary amine for nucleophilic attack .

• Anthranilate Functionalization: Concurrently, anthranilic acid (derived from chorismate) is methylated by an S-adenosyl-L-methionine (SAM)-dependent N-methyltransferase to form N-methylanthranilic acid , which is subsequently activated into its CoA thioester.

Phase B: Amide Condensation (The Evodiamide Node)

The defining step of this pathway is the condensation of tryptamine with N-methylanthraniloyl-CoA. Catalyzed by an acyltransferase or an NRPS-like enzyme, this reaction forms the critical amide bond, yielding evodiamide . This intermediate serves as the flexible, uncyclized scaffold for the indoloquinazoline family.

Phase C: Pictet-Spengler Cyclization

To form the rigid pentacyclic core of evodiamine, evodiamide must undergo a continuous biscyclization. Biologically, this requires the incorporation of a one-carbon (C1) unit (often derived from a formaldehyde equivalent or SAM) to bridge the indole and quinazoline rings. This biomimetic logic has been successfully replicated in in vitro total synthesis using triethoxymethane as the C1 source .

Fig 1. Biosynthetic pathway of Evodiamide and its conversion to Evodiamine in Evodia rutaecarpa.

Quantitative Pharmacokinetic Profiling

Because evodiamide lacks the rigid, fully cyclized pentacyclic structure of evodiamine, its physicochemical and pharmacokinetic (PK) properties differ significantly. The exposed amide bond makes it more susceptible to enzymatic hydrolysis by hepatic amidases, resulting in a higher clearance rate. Understanding these parameters is vital when designing synthetic analogs.

Below is the summarized quantitative PK data for isolated evodiamide administered intravenously .

Table 1: Pharmacokinetic Profile of Evodiamide (Intravenous Administration in Mice)

Parameter	Value	Unit	Biological Significance
Dose	25	mg/kg	Standard preclinical IV bolus dose.
Initial Concentration (C₀)	7.04	μg/mL	Indicates rapid systemic distribution post-injection.
Area Under Curve (AUC₀₋ₜ)	23.32	μg·h/mL	Total systemic exposure; reflects moderate metabolic stability.
Half-life (T₁/₂)	2.43	h	Short half-life driven by the flexibility and exposed amide bond.
Clearance (CL)	1.09	L/h/kg	High clearance rate indicating rapid hepatic metabolism.
Mean Residence Time (MRT)	3.51	h	Average time the molecule remains in systemic circulation.

Experimental Methodology: Tracing Evodiamide Flux

Because evodiamide is a transient intermediate, its steady-state concentration in E. rutaecarpa is extremely low. To validate its role in the pathway, researchers must employ stable isotope feeding coupled with highly sensitive LC-MS/MS Multiple Reaction Monitoring (MRM).

The following protocol is designed as a self-validating system , ensuring that detected metabolites are the result of active biosynthesis rather than artifactual chemical condensation.

Fig 2. Experimental workflow for tracing Evodiamide biosynthesis using stable isotope labeling.

Step-by-Step Protocol

Step 1: Elicitation and Isotope Feeding

• Action: Inoculate E. rutaecarpa suspension cells with 1 mM of[indole-¹³C₆]-L-Tryptophan.

• Causality & Rationale: Tryptophan is the upstream precursor. By using a ¹³C-labeled indole ring, we can track the heavy isotope directly into the evodiamide intermediate. This differentiates newly synthesized evodiamide from the endogenous, unlabeled background pool.

Step 2: Time-Course Incubation

• Action: Incubate cultures at 25°C in the dark. Harvest cell aliquots at 0, 2, 6, 12, and 24 hours.

• Causality & Rationale: Transient intermediates peak early and are rapidly consumed. A tight time-course is required to capture the transient spike of evodiamide before it is fully cyclized into evodiamine.

Step 3: Metabolic Quenching and Cold Extraction

• Action: Immediately flash-freeze harvested cells in liquid nitrogen. Lyse cells and extract metabolites using a cold (-20°C) Methanol/Chloroform/Water (5:2:2) monophasic solvent system.

• Causality & Rationale: Room-temperature extraction allows residual enzymes to continue converting evodiamide to evodiamine. Flash-freezing and cold organic extraction instantly denature proteins, locking the metabolic profile in its exact state at the time of harvest.

Step 4: LC-MS/MS (MRM) Analysis

• Action: Analyze the extract using a Triple Quadrupole LC-MS/MS in positive electrospray ionization (ESI+) mode. Set MRM transitions to look for the +6 Da mass shift in both evodiamide and evodiamine.

• Causality & Rationale: MRM filters out matrix noise by selecting specific parent-to-daughter ion transitions. This provides the extreme sensitivity required to detect low-abundance intermediates that standard full-scan MS would miss.

Step 5: System Validation (Controls)

• Action: Run parallel cultures fed with unlabeled Tryptophan (Baseline Control) and cultures that were heat-killed prior to ¹³C-feeding (Negative Biological Control).

• Causality & Rationale: If ¹³C-evodiamide appears in the heat-killed control, it indicates non-enzymatic chemical condensation. The absence of the heavy isotope in the heat-killed control, combined with its presence in the live culture, definitively validates that the condensation is enzymatically driven .

Conclusion & Drug Development Perspectives

The evodiamide node is the critical juncture where the structural complexity of Evodia rutaecarpa alkaloids is established. By mapping the enzymatic condensation of tryptamine and N-methylanthranilate, researchers can now target this step for metabolic engineering. For drug developers, evodiamide serves not only as a biosynthetic puzzle piece but as a flexible scaffold for synthesizing novel, highly bioavailable indoloquinazoline analogs that bypass the poor solubility issues associated with native evodiamine.

References

• Evodiamine: A Extremely Potential Drug Development Candidate of Alkaloids from Evodia rutaecarpa. Drug Design, Development and Therapy.[Link]

• Biosynthesis of Fungal and Plant Indole Alkaloids. Natural Product Reports.[Link]

• One-Pot Total Synthesis of Evodiamine and Its Analogues through a Continuous Biscyclization Reaction. Organic Letters.[Link]

• 2-Alkylquinolone alkaloid biosynthesis in the medicinal plant Evodia rutaecarpa involves collaboration of two novel type III polyketide synthases. Journal of Biological Chemistry.[Link]

Pharmacological Profiling and Isolation Methodologies of Evodiamide: A Core Alkaloid in Evodia rutaecarpa

Executive Summary & Phytochemical Context

Evodia rutaecarpa (Juss.) Benth., commonly known as Wu Zhu Yu in Traditional Chinese Medicine (TCM), is a medicinal plant with a rich history of treating gastrointestinal disorders, inflammation, and pain 1. While the quinolone alkaloid evodiamine often dominates the literature, its biosynthetic precursor, Evodiamide , represents a highly bioactive and structurally significant compound class in its own right 2.

From a structural biology perspective, Evodiamide is an indole alkaloid characterized by a planar architecture encompassing an indole ring, an amide functional group, and a benzene ring. X-ray crystallography reveals a mean derivation of 0.0094 Å and 0.0077 Å for the indole and benzene rings, respectively, with a dihedral angle of 78.24° between the two planes 2. This specific spatial orientation is critical for its high oral bioavailability and its ability to dock into complex receptor pockets, such as transient receptor potential channels and viral proteases.

Core Pharmacological Mechanisms

Neuroprotection & Analgesia via TRPV1 Modulation

Recent network pharmacology and bioinformatics analyses have identified Evodiamide as one of the top four monomers in E. rutaecarpa exhibiting the highest oral bioavailability (OB) 3. Evodiamide plays a pivotal role in treating Alzheimer's disease (AD) comorbid pain by acting on the neuroimmune system. Mechanistically, it targets the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. Activation of TRPV1 by these alkaloids mediates intracellular calcium influx, which subsequently downregulates the MAPK/c-JUN cascade and modulates the IL-17 inflammatory signaling pathway, thereby preventing neuronal apoptosis and alleviating neuropathic pain 3.

Antiviral Efficacy of Evodiamide Derivatives

Beyond neuroprotection, specific derivatives like Evodiamide C have demonstrated profound antiviral potential. Molecular docking studies evaluating plant-derived alkaloids against SARS-CoV-2 identified Evodiamide C as a potent dual inhibitor, capable of binding to both the viral main protease (Mpro) and the spike glycoprotein 4. This dual-action mechanism prevents viral entry and disrupts intracellular viral replication simultaneously.

Fig 2. Pharmacological signaling pathways and viral inhibition mechanisms of Evodiamide.

Quantitative Pharmacological Data

The structural variations within the Evodiamide class yield distinct pharmacological profiles. The table below summarizes the key quantitative metrics and targets for the primary Evodiamide variants found in E. rutaecarpa.

Compound Variant	Molecular Formula	Molecular Weight	Key Target / Receptor	Pharmacological Metric	Reference
Evodiamide (Core)	C19H19N3O	307.43	TRPV1, MAPK, IL-17	High Oral Bioavailability (OB)	3, 5
Evodiamide B	C19H16N4O2	332.00	General Alkaloid Targets	Precursor intermediate	6
Evodiamide C	C37H32N6O6	656.00	SARS-CoV-2 Mpro / Spike	Dual Antiviral Inhibitor	6, 4

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating strict causality for solvent selection and internal controls for biological assays.

Protocol 1: Isolation and Crystallization of Evodiamide

This protocol outlines the extraction of Evodiamide from raw E. rutaecarpa fruits, utilizing polarity-guided partitioning 2.

• Primary Extraction: Mill 2.3 kg of dried E. rutaecarpa fruits. Extract with 70% ethanol under reflux for 3 hours.

  • Causality: Ethanol efficiently penetrates the plant matrix to solubilize both polar and moderately non-polar alkaloids, ensuring maximum yield.

• Liquid-Liquid Partitioning: Filter the extract, concentrate to a syrup, and suspend in water. Partition sequentially with petroleum ether, followed by ethyl acetate.

  • Causality: Petroleum ether defats the extract by removing lipophilic impurities. Evodiamide, possessing intermediate polarity due to its amide and indole groups, selectively partitions into the ethyl acetate fraction.

• Silica Gel Chromatography: Subject the ethyl acetate extract (approx. 206 g) to silica gel column chromatography. Elute using a gradient of dichloromethane-methanol. Collect Fraction 8 (eluted at DCM:MeOH 19:1).

• Refinement: Re-chromatograph Fraction 8 using a mobile phase of chloroform-acetone (4:1) to isolate the target compound.

• Self-Validation Step (LC-MS): Before crystallization, run a rapid LC-MS aliquot. A dominant peak at m/z 308.43 [M+H]+ confirms the presence of Evodiamide and validates the chromatographic separation.

• Crystallization: Dissolve the purified fraction in a methanol solution and allow for slow evaporation to yield colorless prisms of Evodiamide 2.

Fig 1. Step-by-step isolation workflow of Evodiamide from Evodia rutaecarpa.

Protocol 2: Electrophysiological Validation of TRPV1 Activation

To validate the neuroprotective mechanism of Evodiamide, whole-cell patch-clamp electrophysiology is utilized to measure direct TRPV1 agonism.

• Cell Preparation: Culture HEK293 cells stably expressing human TRPV1.

  • Causality: HEK293 cells lack endogenous background channels that could confound calcium current readings, providing a clean physiological slate.

• Setup: Utilize an extracellular solution (140 mM NaCl, 5 mM KCl, 2 mM CaCl2) and an intracellular pipette solution containing CsCl and EGTA.

  • Causality: CsCl blocks outward potassium currents, isolating the inward calcium/sodium currents mediated by TRPV1.

• Self-Validating Recording:

  • Positive Control: Voltage-clamp cells at -60 mV and perfuse with 1 μM Capsaicin to confirm functional TRPV1 expression. Washout until baseline is restored.

  • Test Application: Perfuse with 10 μM Evodiamide and record the inward current.

  • Negative Control (Validation): Co-apply 10 μM Evodiamide with 10 μM Capsazepine (a competitive TRPV1 antagonist). A complete ablation of the inward current validates that Evodiamide's action is strictly TRPV1-dependent, ruling out off-target membrane destabilization.

Sources

• 1. maxapress.com [maxapress.com]
• 2. Evodiamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potential active compounds and common mechanisms of Evodia rutaecarpa for Alzheimer's disease comorbid pain by network pharmacology analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. maxapress.com [maxapress.com]

Crystal Structure and Hydrogen-Bonding Network of Evodiamide: A Structural and Mechanistic Guide

Executive Summary

Evodiamide (C₁₉H₂₁N₃O) is a structurally distinct alkaloid isolated from the fruits of Evodia rutaecarpa, a plant with profound significance in traditional medicine and modern drug discovery. While much of the literature focuses on its related analog, evodiamine, the unique amide functional group of evodiamide fundamentally alters its supramolecular behavior. This technical whitepaper provides an authoritative, in-depth analysis of the crystal structure of evodiamide, detailing how its planar indole and benzene rings orchestrate a highly specific, three-dimensional hydrogen-bonding network. Designed for researchers and drug development professionals, this guide synthesizes crystallographic data with the thermodynamic causality behind its experimental isolation and structural elucidation.

Molecular Identity and Conformational Geometry

Evodiamide is characterized by three primary structural motifs: an indole ring, a benzene ring, and a central amide functional group. The spatial orientation of these motifs dictates the molecule's physical properties and its capacity for supramolecular assembly .

• Ring Planarity: Both the indole and benzene rings are essentially planar, exhibiting mean atomic deviations of 0.0094(4) Å and 0.0077(3) Å, respectively.

• Dihedral Angles: The dihedral angle between the indole and benzene planes is 78.24(9)°. This near-orthogonal arrangement is critical for minimizing steric hindrance while maximizing the exposed surface area for intermolecular interactions.

• Amide Carbonyl Alignment: The amide carbonyl plane is roughly parallel to the indole ring (dihedral angle of 7.0(2)°) but sits nearly perpendicular to the benzene ring (dihedral angle of 82.9(3)°).

Mechanistic Insight: The 7.0° alignment between the carbonyl and the indole ring is not a random conformational artifact; it is a thermodynamic prerequisite. This coplanarity ensures optimal orbital overlap, polarizing the carbonyl oxygen and priming it to act as a potent hydrogen-bond acceptor in the crystal lattice.

X-Ray Crystallography: Quantitative Data

To understand the solid-state behavior of evodiamide, high-resolution X-ray crystallography is required. The compound crystallizes in a triclinic crystal system, which is indicative of highly efficient, dense molecular packing driven by directional hydrogen bonds rather than high-symmetry spatial constraints.

Table 1: Crystallographic Data for Evodiamide

Parameter	Value
Chemical Formula	C₁₉H₂₁N₃O
Molecular Weight	307.39 g/mol
Crystal System	Triclinic
Space Group	P-1 (implied by Z=2)
Unit Cell Dimensions	a = 8.958(2) Å, b = 9.886(2) Å, c = 10.616(2) Å
Unit Cell Angles	α = 84.076(4)°, β = 76.276(4)°, γ = 66.746(3)°
Volume (V)	839.0(3) ų
Molecules per Unit Cell (Z)	2
Temperature	291 K
Radiation Source	Mo Kα (λ = 0.71073 Å, μ = 0.08 mm⁻¹)
Independent Reflections	3424 (R_{int} = 0.017)

The Hydrogen-Bonding Network

The structural integrity of the evodiamide crystal is governed by a hierarchical, self-assembling supramolecular network. This network validates the principle that molecular conformation directly dictates macroscopic crystal packing.

• Primary Assembly (Dimerization): The foundational building blocks of the crystal lattice are robust intermolecular N—H···O hydrogen bonds. The amine group acts as the hydrogen donor, while the strategically aligned amide carbonyl acts as the acceptor. This interaction pairs the monomers into stable dimeric subunits.

• Secondary Assembly (Ribbon Formation): Once the dimers are formed, secondary aromatic C—H···O hydrogen bonds come into play. Because the benzene ring is oriented at an 82.9° angle to the carbonyl plane, its C—H bonds are projected outward into the adjacent lattice space. These C—H donors interact with neighboring oxygen acceptors, extending the isolated dimers into infinite 1D ribbon structures.

• Tertiary Assembly (3D Network): Finally, these ribbons pack together via van der Waals forces and weak electrostatic interactions, culminating in the final three-dimensional supramolecular network.

Fig 1. Logical progression of Evodiamide supramolecular assembly via hydrogen-bonding networks.

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols detail the extraction, crystallization, and structural elucidation of evodiamide.

Protocol 1: Isolation of Evodiamide from Evodia rutaecarpa

• Biomass Preparation: Pulverize dried Evodia rutaecarpa fruits to a fine powder to maximize the surface-area-to-volume ratio.

• Solvent Extraction: Macerate the biomass in 95% ethanol at room temperature.

  • Causality: Ethanol is chosen because it effectively disrupts cellular matrices and solubilizes a broad polarity range of alkaloids while preventing the thermal degradation that can occur during hot reflux extraction.

• Liquid-Liquid Partitioning: Concentrate the ethanolic extract under reduced pressure, suspend the residue in water, and partition sequentially with petroleum ether and ethyl acetate.

  • Causality: This step acts as a crude fractionation system. Petroleum ether removes non-polar lipids, while the ethyl acetate layer selectively enriches the target alkaloid fraction.

• Chromatographic Purification: Subject the enriched ethyl acetate fraction to silica gel column chromatography. Elute using a gradient solvent system (e.g., Chloroform/Methanol). Monitor the fractions via Thin Layer Chromatography (TLC) and pool those containing purified evodiamide.

Protocol 2: Single-Crystal Growth and X-Ray Diffraction

• Crystallization via Slow Evaporation: Dissolve the purified evodiamide in a volatile solvent system (e.g., methanol/chloroform). Cover the vial with perforated parafilm and leave undisturbed at a controlled temperature of 291 K.

  • Causality: In supramolecular chemistry, kinetic trapping of amorphous precipitates is a common failure mode. Slow evaporation maintains the system within the metastable zone of the solubility curve. This thermodynamic control allows the N—H···O and C—H···O hydrogen bonds to reversibly form and break, "error-correcting" the lattice until the most stable triclinic P-1 packing arrangement is achieved.

• Crystal Harvesting: Under a polarizing microscope, select a transparent, block-like single crystal (approximately 0.45 × 0.36 × 0.30 mm) devoid of visible twinning or cracks. Mount the crystal on a glass fiber using inert oil.

• Data Collection: Mount the fiber on a Bruker SMART CCD 1000 diffractometer. Utilize graphite-monochromated Mo Kα radiation.

  • Causality: For organic molecules like evodiamide that lack heavy atoms, Mo Kα radiation (λ = 0.71073 Å) is selected over Cu Kα to minimize X-ray absorption (μ = 0.08 mm⁻¹). This ensures high-fidelity reflection data across the 3424 independent reflections.

• Structure Refinement: Solve the structure using direct methods (SHELXS) and refine using full-matrix least-squares on F² (SHELXL). Apply a multi-scan absorption correction (SADABS) to correct for minor absorption artifacts, yielding a highly accurate structural model with an R_{int} of 0.017.

Fig 2. Step-by-step workflow for the isolation and X-ray crystallographic analysis of Evodiamide.

References

• Cai, F., Wu, J., Tian, H.-Y., Yuan, X.-F., & Jiang, R.-W. (2012). Evodiamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o305. URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 442088, Evodiamine. PubChem. (Contextual reference for related Evodia rutaecarpa alkaloids). URL:[Link]

Evodiamide C: A Dual-Target Inhibitor of SARS-CoV-2 Main Protease and Spike Glycoprotein – Mechanism of Action and Experimental Validation

Executive Summary

Evodiamide C, a rare quinazoline alkaloid isolated from the fruits of Tetradium ruticarpum (traditionally known as Evodia rutaecarpa), has recently emerged as a highly potent therapeutic candidate[1]. While historically recognized for its antimicrobial properties against pathogens like Helicobacter pylori (), advanced computational screening has identified Evodiamide C as a superior dual inhibitor targeting both the SARS-CoV-2 Main Protease (Mpro/3CLpro) and the Spike (S) glycoprotein[2]. This dual-action mechanism mitigates the risk of viral resistance by simultaneously blocking viral entry and intracellular replication (). This technical guide details the structural dynamics, binding affinities, and the rigorous experimental workflows required to validate its mechanism of action.

Structural Characteristics and Pharmacokinetics

Evodiamide C (C37H32N6O6) features a complex quinazolinedione derivative structure with linked heterocyclic nuclei[1]. This unique scaffold provides a high degree of conformational flexibility, allowing it to interact with multiple distinct viral protein pockets. Pharmacokinetic evaluations indicate that Evodiamide C exhibits a high unbound fraction, facilitating broad tissue distribution, optimal bioavailability, and a non-hepatotoxic profile, making it a highly viable candidate for systemic administration[2].

Mechanism of Action: Dual Inhibition Dynamics

The therapeutic efficacy of Evodiamide C is rooted in its ability to simultaneously disrupt two critical stages of the viral life cycle[2].

Target 1: SARS-CoV-2 Main Protease (Mpro) Mpro is essential for cleaving viral polyproteins into functional non-structural proteins. Evodiamide C acts as a competitive inhibitor by docking directly into the active site of Mpro (PDB: 6LU7). It forms stable hydrogen bonds with residues Ser46, Thr25, and Gln189, and critically interacts with the catalytic dyad composed of Cys145 and His41[2]. An additional interaction with His164 (bond distance 2.2 Å) further anchors the molecule, preventing the substrate from accessing the catalytic pocket[2].

Target 2: SARS-CoV-2 Spike Glycoprotein Viral entry depends on the binding of the Spike protein's Receptor Binding Domain (RBD) to the host's ACE2 receptor. Evodiamide C binds to the Spike glycoprotein (PDB: 6LZG) at the ACE2 interface. By targeting interface residues, Evodiamide C induces steric hindrance and conformational destabilization, effectively neutralizing the virus's ability to fuse with the host cell membrane[3][4].

Figure 1. Dual mechanism of action of Evodiamide C targeting SARS-CoV-2 Mpro and Spike proteins.

Quantitative Data Summarization

The following table summarizes the in silico binding affinities and key interaction metrics for Evodiamide C against its dual targets[2].

Target Protein	PDB ID	Docking Score (kcal/mol)	Key Interacting Residues	Primary Mechanism
Main Protease (Mpro)	6LU7	-9.15	Cys145, His41, Ser46, Thr25, Gln189, His164	Polyprotein cleavage blockade
Spike Glycoprotein	6LZG	-9.05	ACE2 Interface Residues	Viral entry/fusion inhibition

Experimental & Computational Workflows

To transition Evodiamide C from an in silico lead to an in vitro validated drug, a self-validating experimental pipeline is required. The causality behind this workflow ensures that computational predictions are physically verified under physiological conditions.

Figure 2. Step-by-step experimental workflow for validating dual-target antiviral inhibitors.

Protocol 1: In Silico Molecular Dynamics (MD) Simulation

• Rationale & Causality: Static molecular docking provides a snapshot of binding, but MD simulations are required to validate the thermodynamic stability of the ligand-receptor complex over time, ensuring the drug doesn't dissociate under physiological kinetic energy.

• System Preparation: Solvate the Evodiamide C-Mpro and Evodiamide C-Spike complexes in a TIP3P water box. Neutralize the system by adding Na+/Cl- ions to simulate physiological osmolarity (0.15 M NaCl).

• Energy Minimization: Perform steepest descent minimization (50,000 steps) to resolve steric clashes generated during docking.

• Equilibration (NVT & NPT): Equilibrate the system at 300 K (NVT ensemble) for 100 ps, followed by pressure equilibration at 1 bar (NPT ensemble) for 100 ps. Causality: This step prevents the artificial explosion of the simulation box by stabilizing temperature and pressure independently.

• Production Run: Execute a 100 ns MD production run. Extract the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF) trajectories to confirm that the Evodiamide C complex remains stable (< 2.5 Å deviation).

Protocol 2: In Vitro Validation (FRET-based Mpro Assay & Spike-ACE2 ELISA)

• Rationale & Causality: To prove that the stable binding observed in MD translates to actual functional inhibition, biochemical assays must be employed. A FRET assay provides real-time cleavage kinetics, while an ELISA quantifies competitive binding.

• FRET-based Mpro Inhibition Assay:

  • Setup: Incubate recombinant SARS-CoV-2 Mpro (50 nM) with varying concentrations of Evodiamide C (0.1 μM to 100 μM) in assay buffer (50 mM Tris-HCl, pH 7.3, 1 mM EDTA) for 30 minutes at 37°C.

  • Reaction: Add the fluorogenic substrate (Dabcyl-KTSAVLQSGFRKME-Edans) to a final concentration of 20 μM.

  • Measurement: Measure fluorescence (Excitation: 340 nm, Emission: 490 nm) continuously for 10 minutes.

  • Self-Validation: Calculate the IC50 using non-linear regression. Include a known inhibitor (e.g., Nirmatrelvir) as a positive control to self-validate the assay's dynamic range.

• Spike-ACE2 Competitive Binding ELISA:

  • Setup: Coat 96-well plates with recombinant human ACE2 protein (2 μg/mL) overnight at 4°C. Block with 2% BSA.

  • Reaction: Pre-incubate biotinylated Spike RBD (50 ng/mL) with Evodiamide C serial dilutions for 1 hour, then add to the ACE2-coated plate.

  • Measurement: Wash unbound proteins, add Streptavidin-HRP, and develop with TMB substrate. Read absorbance at 450 nm.

  • Self-Validation: A reduction in absorbance directly correlates with Evodiamide C's ability to competitively block the Spike-ACE2 interaction. Use an anti-Spike neutralizing antibody as a positive control.

References

• Yamin, R., et al. (2024). "Identifying plant-derived antiviral alkaloids as dual inhibitors of SARS-CoV-2 main protease and spike glycoprotein through computational screening." Frontiers in Cellular and Infection Microbiology. URL: [Link]

• Li, X., et al. (2022). "Chemical Investigation of Tetradium ruticarpum Fruits and Their Antibacterial Activity against Helicobacter pylori." ACS Omega. URL: [Link]

• Ortega, J. T., et al. (2020). "In-silico study for the identification of potential destabilizers between the spike protein of SARS-CoV-2 and human ACE-2." ResearchGate. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identifying plant-derived antiviral alkaloids as dual inhibitors of SARS-CoV-2 main protease and spike glycoprotein through computational screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identifying plant-derived antiviral alkaloids as dual inhibitors of SARS-CoV-2 main protease and spike glycoprotein through computational screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for isolating Evodiamide from Evodia rutaecarpa dried fruits

Application Note: Protocol for the Isolation of Evodiamide from Evodia rutaecarpa Dried Fruits

Introduction & Scientific Context

Evodia rutaecarpa (A. Juss.) Benth., known in Traditional Chinese Medicine as Wu Zhu Yu, is a rich botanical source of bioactive indole and quinolone alkaloids[1]. While major constituents like evodiamine and rutaecarpine are extensively documented for their pharmacological properties, the minor alkaloid evodiamide (C₁₉H₂₁N₃O) is of critical interest to drug development professionals. It serves as a proposed key precursor in the biosynthesis of evodiamine[2].

Isolating evodiamide presents a distinct chromatographic challenge due to its low natural abundance and structural homology with co-occurring indoloquinazoline alkaloids[3]. This application note details a highly reproducible, self-validating protocol for the extraction, liquid-liquid partitioning, and orthogonal silica gel chromatography required to isolate high-purity evodiamide[2].

Mechanistic Rationale for the Isolation Strategy

To ensure scientific integrity and reproducibility, it is crucial to understand the physicochemical causality behind each step of this protocol:

• Alcohol Reflux Extraction: Alkaloids in dried plant matrices are tightly bound within complex cellular structures. Refluxing with alcohol efficiently disrupts the cellular matrix, solubilizing both polar and moderately non-polar free-base alkaloids and their salts.

• Defatting via Petroleum Ether: E. rutaecarpa contains high concentrations of volatile oils and lipophilic terpenoids (e.g., limonin)[1]. If not removed, these non-polar compounds will aggressively foul normal-phase silica columns. Petroleum ether partitioning selectively strips these lipids while leaving the target alkaloids suspended in the aqueous phase.

• Alkaloid Enrichment via Ethyl Acetate: Evodiamide possesses an intermediate polarity governed by its planar indole and benzene rings, coupled with an amide functional group[2]. Ethyl acetate provides the optimal dielectric constant to selectively partition evodiamide away from the highly polar tannins and glycosides that remain trapped in the aqueous layer.

• Orthogonal Silica Gel Chromatography: A single column is insufficient for resolving evodiamide from its analogs. The primary column utilizes a dichloromethane-methanol gradient, separating compounds primarily by hydrogen-bonding capacity. The secondary column employs a chloroform-acetone system, which exploits the specific dipole-dipole interactions of evodiamide's amide carbonyl plane, allowing for precise resolution[2].

Quantitative Process Parameters

The following table summarizes the expected mass balance, solvent ratios, and yields based on a standard 2.3 kg starting batch of dried fruits[2].

Process Step	Reagent / Parameter	Purpose	Expected Yield / Outcome
Starting Material	2.3 kg E. rutaecarpa dried fruits	Source biomass	N/A
Extraction	Alcohol (Reflux, 3 hours)	Solubilization of alkaloids	Crude viscous syrup
Defatting	Petroleum Ether	Removal of lipophilic impurities	Lipid-free aqueous phase
Partitioning	Ethyl Acetate	Enrichment of indole alkaloids	~206 g EtOAc extract
Primary Chromatography	CH₂Cl₂ : MeOH (Gradient)	Coarse separation of alkaloids	Fraction 8 (eluted at 19:1)
Secondary Chromatography	CHCl₃ : Acetone (4:1)	Fine resolution of evodiamide	Target fractions isolated
Crystallization	Methanol	Final purification	~15 mg Evodiamide (>98%)

Experimental Workflow Visualization

Figure 1: Workflow for the isolation of Evodiamide from Evodia rutaecarpa dried fruits.

Detailed Step-by-Step Protocol

Phase 1: Biomass Preparation and Extraction

• Milling: Mechanically mill 2.3 kg of dried Evodia rutaecarpa fruits into a coarse powder to maximize the surface-area-to-solvent ratio[2].

• Reflux Extraction: Suspend the milled biomass in alcohol (ethanol or methanol). Heat the mixture under reflux conditions for exactly 3 hours[2].

  • Self-Validation Check: The solvent should transition to a deep amber/brown color, indicating successful extraction of the alkaloid and flavonoid matrix.

• Filtration and Concentration: Filter the hot extract through a Büchner funnel to remove particulate matter. Transfer the filtrate to a rotary evaporator and concentrate under reduced pressure (at 40–45°C) until a thick, viscous syrup is obtained[2].

Phase 2: Liquid-Liquid Partitioning 4. Aqueous Suspension: Suspend the concentrated syrup in distilled water. Ensure complete homogenization using mechanical stirring or sonication. 5. Defatting: Transfer the suspension to a large separatory funnel. Add an equal volume of petroleum ether. Shake vigorously, venting frequently. Allow the phases to separate and discard the upper petroleum ether layer. Repeat this process until the petroleum ether layer is nearly colorless[2]. 6. Alkaloid Extraction: To the remaining aqueous phase, add ethyl acetate. Shake vigorously and allow for phase separation. Collect the upper ethyl acetate layer. Repeat the extraction three times. Pool the ethyl acetate fractions and concentrate under vacuum to yield approximately 206 g of alkaloid-enriched extract[2].

Phase 3: Multi-Dimensional Chromatography 7. Primary Silica Gel Chromatography:

• Prepare a normal-phase silica gel column.
• Load the 206 g ethyl acetate extract onto the column.
• Elute using a gradient mobile phase of dichloromethane (CH₂Cl₂) and methanol (MeOH)[2].
• Collect the eluent in discrete fractions (target: 30 total fractions).
• Critical Step: Monitor the fractions via Thin-Layer Chromatography (TLC). Pool the fractions corresponding to "Fraction 8," which specifically elutes at a CH₂Cl₂:MeOH ratio of 19:1[2].

• Secondary Silica Gel Chromatography:

• Concentrate Fraction 8 and load it onto a smaller, secondary silica gel column.
• Elute isocratically using a mobile phase of chloroform (CHCl₃) and acetone in a 4:1 ratio[2].
• Collect fine fractions and monitor via TLC (UV detection at 254 nm) to isolate the specific band corresponding to evodiamide.

Phase 4: Crystallization and Structural Validation 9. Crystallization: Pool the evodiamide-containing fractions from the secondary column and evaporate the solvent. Dissolve the residue in a minimal volume of hot methanol. Allow the solution to cool slowly at room temperature to induce crystallization[2]. 10. Validation: Harvest the resulting colorless prisms (approx. 15 mg yield). Confirm the identity and purity of the compound using LC-MS (target mass for C₁₉H₂₁N₃O is 307.39) and X-ray crystallography. The crystal structure must confirm planar indole and benzene rings with a dihedral angle of 78.24°[2].

References

• Title: Evodiamide (Acta Crystallographica Section E: Structure Reports Online) Source: National Institutes of Health (PMC) URL: [Link]

• Title: Euodiae Fructus: a review of botany, application, processing, phytochemistry, quality control, pharmacology, and toxicology Source: Frontiers in Pharmacology URL: [Link]

• Title: Review on chemical constituents and pharmacological activities of genus Euodia Source: Maximum Academic Press (Medicinal Plant Biology) URL: [Link]

Sources

• 1. Frontiers | Euodiae Fructus: a review of botany, application, processing, phytochemistry, quality control, pharmacology, and toxicology [frontiersin.org]
• 2. Evodiamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. maxapress.com [maxapress.com]

Application Note: Synthesis and Diversification of Evodiamide and Evodiamine Derivatives for Early-Stage Oncology Drug Discovery

Executive Summary & Scientific Rationale

The quinazoline alkaloids isolated from the traditional medicinal plant Evodia rutaecarpa—most notably Evodiamine and the recently identified Evodiamides A–C —represent highly privileged scaffolds in early-stage oncology drug discovery[1]. While the native evodiamine scaffold exhibits multi-target anti-proliferative properties, its clinical translation has historically been hindered by moderate potency (IC₅₀ ~100 μM in certain cell lines) and poor aqueous solubility[2].

Recent structure-activity relationship (SAR) campaigns have demonstrated that targeted late-stage diversification of these natural products can drastically enhance their efficacy. Specifically, transitioning toward Evodiamide-like quinazoline-2,4-dione cores [3], or performing regioselective cross-coupling at the C-3 [4] and N-13 [5] positions of the evodiamine skeleton, yields derivatives with sub-micromolar potency. These modifications are not arbitrary; they are mechanistically designed to optimize binding affinity within the catalytic sites of Topoisomerase I and II, stabilizing the DNA cleavage complex and driving cancer cells into irreversible apoptosis[6].

Mechanistic Pathway: Dual Topoisomerase Inhibition

The primary mechanism of action for optimized evodiamide/evodiamine derivatives involves the dual inhibition of Topoisomerase I and II. By intercalating into the DNA-enzyme complex, these derivatives prevent DNA religation, leading to the accumulation of double-strand breaks, G2/M cell cycle arrest, and subsequent apoptosis[7].

Mechanism of Evodiamide derivatives targeting Topoisomerase I/II to induce apoptosis.

Quantitative Structure-Activity Relationship (QSAR) Data

The table below summarizes the dramatic enhancement in anti-proliferative activity achieved through specific structural modifications of the native alkaloid scaffold.

Compound Designation	Structural Modification	Target Cell Line	IC₅₀ (μM)	Reference
Evodiamine (Native)	Unmodified Parent	HCT116 (Colon)	~100.0	[2]
Evodiamine (Native)	Unmodified Parent	4T1 (Breast)	>50.0	[2]
Compound 6y	C-3 Methylsulfonylbenzene	HCT116 (Colon)	0.58 ± 0.04	[4]
Compound 6y	C-3 Methylsulfonylbenzene	4T1 (Breast)	0.99 ± 0.07	[4]
Compound F-4	E-ring disubstituted	Huh7 (Hepatoma)	0.04	[7]
Compound F-4	E-ring disubstituted	SK-Hep-1 (Hepatoma)	0.06	[7]

Synthetic Workflows & Methodologies

To access these high-potency chemical spaces, three distinct synthetic methodologies are employed. Each protocol is designed with specific catalytic rationales to overcome the steric hindrance and electronic deactivation inherent to the polycyclic alkaloid core.

Late-stage synthetic diversification workflows for Evodiamide and Evodiamine libraries.

Protocol A: One-Pot Synthesis of the Evodiamide (Quinazoline-2,4-dione) Core

Evodiamides A–C feature a rare quinazoline-2,4-dione nucleus[1]. Traditional syntheses require highly toxic oxalyl chloride. This optimized protocol utilizes a step-economical superacylation strategy[3].

Mechanistic Causality: 4-Dimethylaminopyridine (DMAP) acts as a superacylation catalyst, activating Di-tert-butyl dicarbonate (Boc₂O) to embed the carbonyl group directly into the 2-aminobenzamide precursor, driving a spontaneous cyclization without the need for harsh acidic conditions[3].

Step-by-Step Procedure:

• Preparation: Dissolve 2-aminobenzamide (1.0 mmol, 1.0 equiv.) in 10 mL of anhydrous CH₃CN in a round-bottom flask.

• Activation: Add Boc₂O (1.5 mmol, 1.5 equiv.) and DMAP (0.1 mmol, 0.1 equiv.) sequentially to the solution.

• Reaction: Stir the mixture at room temperature (25 °C) for 12 hours. The mild temperature prevents the thermal degradation of sensitive substituents.

• Isolation: Filter the resulting precipitate directly from the reaction mixture.

• Washing: Wash the solid cake with 3 mL of ice-cold CH₃CN to remove residual DMAP and unreacted Boc₂O.

• Self-Validation & QC:

  • In-Process: Monitor the disappearance of the primary amine via TLC (Ninhydrin stain).

  • Release: Confirm the presence of the distinct dual carbonyl peaks (~1680 and ~1630 cm⁻¹) via FT-IR, and verify purity (>95%) via LC-MS before biological screening.

Protocol B: Cu-Catalyzed N-13 Late-Stage Diversification

Direct arylation at the N-13 position allows for the introduction of pharmacophore spacers that significantly enhance Topoisomerase I binding affinity[5].

Mechanistic Causality: The Ullmann-type C-N cross-coupling is notoriously difficult on sterically hindered indole-like nitrogens. Here, DMEDA (N,N'-dimethylethylenediamine) is strictly required as a bidentate ligand to stabilize the Cu(I) intermediate, preventing its disproportionation into inactive Cu(0) and Cu(II). DMSO is chosen as the solvent due to its high dielectric constant, which effectively solvates the highly polar evodiamine parent molecule[5].

Step-by-Step Procedure:

• Assembly: In an oven-dried Schlenk tube under an argon atmosphere, combine evodiamine (0.1 mmol, 1.0 equiv.), the desired aryl iodide (0.2 mmol, 2.0 equiv.), CuBr (0.05 mmol, 0.5 equiv.), and NaOMe (0.5 mmol, 5.0 equiv.).

• Ligand Addition: Inject DMEDA (0.1 mmol, 1.0 equiv.) and anhydrous DMSO (1.0 mL).

• Coupling: Seal the tube and heat the mixture to 120 °C in an oil bath for 20 hours.

• Quenching: Cool to room temperature and quench the reaction with 5 mL of deionized H₂O.

• Extraction: Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

• Purification: Filter, concentrate under reduced pressure, and purify via silica gel column chromatography.

• Self-Validation & QC:

  • In-Process: The reaction mixture should transition from a pale suspension to a deep, homogenous colored solution upon active Cu-ligand complex formation.

  • Release: Verify the N-aryl linkage via ¹H-NMR (disappearance of the N-H proton signal at ~10.5 ppm) and confirm mass via HRMS.

Protocol C: Pd-Catalyzed C-3 Arylation via Suzuki-Miyaura Coupling

The C-3 position of the E-ring is a critical active site. Introducing bulky, electron-withdrawing aromatic rings (e.g., methylsulfonylbenzene) at this position forces a conformational shift that drastically enhances anti-proliferative activity against HCT116 and 4T1 cell lines[4].

Mechanistic Causality: Palladium-catalyzed cross-coupling provides absolute regiocontrol for C-C bond formation at the C-3 position. The catalytic cycle (oxidative addition, transmetalation, reductive elimination) relies on the precise electronic matching between the Pd-ligand complex and the arylboronic acid[2].

Step-by-Step Procedure:

• Preparation: To a solution of the C-3 halogenated evodiamine intermediate (0.2 mmol, 1.0 equiv.) in a degassed solvent mixture (e.g., 1,4-dioxane/H₂O, 4:1 v/v, 1 mL), add the arylboronic acid (0.3 mmol, 1.5 equiv.).

• Catalysis: Add a suitable Pd catalyst (e.g., Pd(dppf)Cl₂, 0.05 equiv.) and a mild base (e.g., K₂CO₃, 2.0 equiv.) under a strict inert atmosphere.

• Reaction: Heat the mixture to 90 °C for 8–12 hours.

• Workup: Dilute with water, extract with dichloromethane (DCM), and dry the organic phase.

• Purification: Isolate the target C-3-aryl derivative via flash chromatography.

• Self-Validation & QC:

  • In-Process: Monitor the consumption of the boronic acid via LC-MS to prevent homocoupling side reactions.

  • Release: Conduct analytical HPLC (Eclipse Plus C18 column, MeOH/H₂O mobile phase) to ensure ≥95% purity before advancing the compound to in vitro MTT assays[7].

References

• Cu-catalyzed late-stage diversification and anti-proliferative activity evaluation of evodiamine RSC Advances URL:[Link]

• New Tricks for an Old Natural Product: Discovery of Highly Potent Evodiamine Derivatives as Novel Antitumor Agents by Systemic Structure–Activity Relationship Analysis and Biological Evaluations Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Design, synthesis and anti-proliferative activity of 3-aryl-evodiamine derivatives RSC Medicinal Chemistry URL:[Link]

• Design, Synthesis, and Biological Evaluation of Novel Evodiamine Derivatives as Potential Antihepatocellular Carcinoma Agents Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Design, synthesis and anti-proliferative activity of 3-aryl-evodiamine derivatives (PMC Archive) National Institutes of Health (NIH) URL:[Link]

• Three new quinazolines from Evodia rutaecarpa and their biological activity Journal of Agricultural and Food Chemistry (via Sci-Hub) URL:[Link]

• DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate ACS Omega URL:[Link]

Sources

• 1. Sci-Hub. Three new quinazolines from Evodia rutaecarpa and their biological activity / Fitoterapia, 2018 [sci-hub.red]
• 2. Design, synthesis and anti-proliferative activity of 3-aryl-evodiamine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis and anti-proliferative activity of 3-aryl-evodiamine derivatives - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Cu-catalyzed late-stage diversification and anti-proliferative activity evaluation of evodiamine - RSC Advances (RSC Publishing) DOI:10.1039/D5RA09118G [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimizing extraction yield of Evodiamide from Rutaceae plants

Application Support Center: Rutaceae Alkaloid Extraction & Purification

Welcome to the Technical Support Center. As drug development professionals increasingly target the unique pharmacological profiles of Evodia rutaecarpa (Rutaceae) alkaloids—specifically Evodiamide, Evodiamine, and Rutaecarpine—optimizing the extraction yield and purity of these lipophilic indole/quinazoline alkaloids is critical.

Evodiamide, a structurally related alkaloid and biosynthetic precursor found in Rutaceae plants, presents unique extraction challenges due to its specific polarity and thermal degradation profile[1][2]. This guide synthesizes field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to ensure reproducible, high-yield extractions.

Section 1: Troubleshooting & FAQs

Q1: My Evodiamide yield is consistently lower than Evodiamine during standard ethanol reflux extraction. What is the mechanistic cause, and how can I correct it? A1: The disparity in yield is a function of differential solvation thermodynamics and matrix trapping. While Evodiamide and Evodiamine share a tryptamine-derived indole scaffold, slight structural variations alter their dielectric requirements for optimal solvation[2]. Standard 70% ethanol reflux often fails to fully penetrate the dense cellulose matrix of the dried fruit to release the tightly bound Evodiamide. Solution: Transition to Supercritical Fluid Extraction (SFE) using CO₂ modified with a polar co-solvent (e.g., methanol). The near-zero surface tension of supercritical CO₂ allows for deep matrix penetration, while the methanol co-solvent disrupts the alkaloid-plant matrix hydrogen bonds, drastically improving the yield of Evodiamide[3].

Q2: I am observing thermal degradation and artifact formation during the concentration of my Rutaceae extracts. How do I prevent this? A2: Indole and quinazoline alkaloids from E. rutaecarpa are susceptible to oxidation and rearrangement at elevated temperatures, particularly when exposed to acidic aqueous environments during prolonged concentration[4]. Solution: Limit extraction temperatures to ≤ 62°C. If using Ultrasound-Assisted Extraction (UAE) or Soxhlet, ensure the solvent boiling point is low (e.g., methanol or dichloromethane) and concentrate under reduced pressure (rotary evaporation) at a water bath temperature not exceeding 40°C. For ultimate stability, SFE is preferred as it operates in an oxygen-free environment, preventing oxidative degradation[3].

Q3: How can I rapidly quantify the yield of Evodiamide and Evodiamine without long HPLC run times? A3: Traditional reversed-phase HPLC methods can take upwards of 25 minutes per run[5]. To optimize your workflow, utilize Supercritical Fluid Chromatography (SFC) coupled with a 2-ethylpyridine (2-EP) column. By using methanol as a modifier at a flow rate of 1.4 mL/min and a back pressure of 15 MPa, baseline separation of these alkaloids can be achieved in under 6 minutes. This provides a highly efficient, self-validating Quality Control (QC) step[6].

Section 2: Validated Experimental Protocols

Protocol: Optimized Supercritical CO₂ Extraction (SFE) of Evodiamide/Evodiamine Mechanistic Rationale: This self-validating protocol utilizes a Box-Behnken optimized SFE method. The non-polar CO₂ acts as the primary carrier, while the methanol co-solvent shifts the polarity of the fluid to match the dielectric constant of Evodiamide, maximizing mass transfer[3].

Step-by-Step Methodology:

• Sample Preparation: Pulverize dried, unripe fruits of Evodia rutaecarpa and sieve to a particle size of 120–200 mesh.

  • Causality: This specific particle size maximizes the surface-area-to-volume ratio without causing pressure-drop channeling effects in the extraction bed[6].

• Matrix Dispersal: Mix the pulverized sample with cellulose acetate powder in a 1:1 (w/w) ratio.

  • Causality: Cellulose acetate acts as an inert dispersant, preventing the compaction of the plant material under high pressure and ensuring uniform CO₂ permeation.

• Loading: Pack 10.0 g of the dispersed mixture into the SFE extraction vessel. Seal the vessel and initiate the CO₂ flow.

• Parameter Optimization:

  • Pressure: Set to 280 bar (28 MPa) to achieve optimal fluid density.

  • Temperature: Set to 62°C.

  • Causality: This specific temperature balances the increase in solute vapor pressure with the decrease in supercritical fluid density, avoiding the thermal degradation of sensitive alkaloids[3].

  • Co-solvent: Introduce HPLC-grade methanol at a dynamic flow rate of 0.4 mL/min.

• Dynamic Extraction: Run the dynamic extraction phase for exactly 78 minutes.

• Depressurization & Collection: Pass the extract-laden fluid through a restrictor valve into a collection vial maintained at 4°C to rapidly precipitate the alkaloids.

• Validation (QC): Reconstitute the extract in methanol and analyze via SFC or HPLC-UV at 225 nm to confirm the presence, purity, and concentration of Evodiamide[5].

Section 3: Quantitative Optimization Data

The following table summarizes the Box-Behnken experimental design data for the optimization of Rutaceae alkaloid extraction yields using SFE. Adhering to these optimized values is critical for maximizing recovery.

Extraction Parameter	Sub-Optimal Range	Optimized Value	Mechanistic Impact on Yield	Predicted Alkaloid Yield (mg/g)
Pressure (bar)	200 - 250	280	Enhances CO₂ density and solvating power.	> 1.21
Temperature (°C)	50 - 55	62	Increases solute vapor pressure; limits degradation.	> 1.21
Dynamic Time (min)	30 - 60	78	Ensures complete mass transfer from the cellular matrix.	> 1.21
Co-Solvent Flow (mL/min)	0.1 - 0.2	0.4	Modifies polarity to solubilize polar alkaloid fractions.	> 1.21

Section 4: System Workflows & Mechanistic Pathways

1. Extraction & Purification Workflow The following diagram illustrates the self-validating SFE workflow designed to maximize the extraction yield of Evodiamide and related alkaloids.

Optimized Supercritical Fluid Extraction (SFE) workflow for Rutaceae alkaloids.

2. Pharmacological Signaling Pathway of Evodiamide Understanding the downstream targets of your extracted compound is crucial for drug development. Evodiamide has been shown to improve glucose tolerance by modulating the mTOR-S6K pathway in adipocytes[4].

Evodiamide inhibits mTOR-S6K and IRS1 phosphorylation, improving glucose tolerance.

References

• Optimization of Extraction of Evodiamine and Rutaecarpine From Fruit of Evodia Rutaecarpa Using Modified Supercritical CO(2) . PubMed (NIH). 3

• Evodiamide | Alkaloid | MedChemExpress . MedChemExpress. 1

• Rapid Quantification of Evodiamine and Rutaecarpine in Evodia Rutaecarpa (Juss.) Benth. Using Supercritical Fluid Chromatography . Journal of Instrumental Analysis. 6

• Euodiae Fructus: a review of botany, application, processing, phytochemistry, quality control, pharmacology, and toxicology . Frontiers. 4

• Analysis of E. rutaecarpa Alkaloids Constituents In Vitro and In Vivo by UPLC-Q-TOF-MS Combined with Diagnostic Fragment . PMC (NIH).2

• A validated HPLC method for the quantitative analysis of evodiamine and rutaecarpine in Evodia rutaecarpa (Juss.) Benth . ResearchGate. 5

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of extraction of evodiamine and rutaecarpine from fruit of Evodia rutaecarpa using modified supercritical CO(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Euodiae Fructus: a review of botany, application, processing, phytochemistry, quality control, pharmacology, and toxicology [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Rapid Quantification of Evodiamine and Rutaecarpine in <italic style="font-style: italic">Evodia Rutaecarpa</italic> （Juss.） Benth. Using Supercritical Fluid Chromatography [fxcsxb.com]

Support Center: Refining Molecular Docking Parameters for Evodiamide &amp; Evodiamine Ligands

Welcome to the Technical Support Center for computational chemists and drug development professionals working with Evodiamide and its parent alkaloid, Evodiamine. Because these multi-target directed ligands exhibit unique conformational flexibility and interact with diverse receptors (e.g., TRPV1, TOP1, and PI3K/AKT), standard "out-of-the-box" docking parameters often yield poor pose fidelity.

This guide provides field-proven troubleshooting strategies, self-validating methodologies, and parameter optimization techniques to ensure scientific integrity in your in silico screening campaigns.

Part 1: Troubleshooting & FAQs

Conformational Flexibility & Ligand Preparation

Q: My Evodiamide ligand exhibits severe steric clashes or pose flipping during docking. Why is the scoring function penalizing the ligand? A: This is a classic symptom of improper ligand geometry preparation. Unlike its close congener rutaecarpine, which possesses a nearly planar indoloquinazoline ring system, Evodiamine derivatives exhibit inherent conformational flexibility. Spectroscopic studies and quantum chemical calculations reveal that Evodiamine naturally adopts a 1 depending on the microenvironment[1]. If your docking algorithm assumes a rigid planar structure, it will inevitably clash with the receptor walls.

• The Fix: Before docking, perform Density Functional Theory (DFT) optimization at the B3LYP/6-311++G(d,p) level. This establishes the correct lowest-energy conformer and generates accurate 2[2].

Receptor Parameterization (TRPV1 & TOP1)

Q: I am docking Evodiamine into the vanilloid receptor (TRPV1), but the binding affinities do not correlate with in vitro data. How should I parameterize the grid box? A: Evodiamine is a3[3]. Poor correlation usually stems from an off-center grid box that misses the primary hydrophobic anchor points.

• The Fix: Center your grid box coordinates directly between Tyr511 and Tyr555 . Homology modeling and site-directed mutagenesis confirm that Ring 1 of Evodiamine points toward Tyr511 (establishing a hydrophobic interaction), while Ring 5 points toward Tyr555[3]. Ensure the grid box is large enough (e.g., 25 × 25 × 25 Å) to accommodate the L-shaped conformer.

Q: When targeting Topoisomerase I (TOP1) for anticancer activity, my docking scores are unusually weak (positive or near-zero). What is missing? A: You are likely docking the ligand into the apo-protein. Evodiamine inhibits TOP1 by intercalating into the cleaved DNA-binding site, forming a 2[2].

• The Fix: You must retain the cleaved DNA strand in your receptor preparation file. Adjust your scoring function to heavily weight π-π stacking and dispersion forces, which drive the intercalation between the DNA base pairs and the β-carboline core.

Scoring Functions & Decoy Validation

Q: How do I know if my scoring function is over-optimized for one specific energy term? A: A self-validating docking protocol requires a retrospective control. If one energy term (e.g., electrostatics) dominates, the scoring function may prioritize highly charged inactive molecules over true Evodiamide ligands[4].

• The Fix: Run a retrospective screen using a library of known actives (e.g., Capsaicin for TRPV1) mixed with property-matched decoys. Plot a Receiver Operating Characteristic (ROC) curve and calculate the LogAUC. Adjust the scoring weights until known actives are enriched in the top 1% of the 4[4].

Part 2: Standard Operating Procedures (SOPs)

SOP: Self-Validating Workflow for Evodiamide Docking

To ensure rigorous scientific integrity, follow this step-by-step causality-driven protocol:

• Quantum Mechanical Ligand Preparation:

  • Convert 2D Evodiamide structures to 3D.

  • Perform DFT geometry optimization using the B3LYP/6-311++G(d,p) basis set to capture the L-shaped folded conformation.

  • Calculate NPA charges to ensure accurate partial charge distribution across the indoloquinazoline ring.

• Receptor Preparation & Grid Parameterization:

  • For TRPV1: Center the grid box on the vanilloid binding pocket (specifically targeting residues Tyr511 and Tyr555).

  • For TOP1: Retain the cleaved DNA strand in the .pdbqt or .mol2 file to allow for ternary complex formation.

• Retrospective Decoy Screening (Validation Step):

  • Seed the docking library with known actives and property-matched decoys.

  • Run the docking protocol and calculate the LogAUC. Adjust scoring weights until actives are successfully prioritized.

• Flexible Docking Execution:

  • Define rotatable bonds in the ligand (specifically the bonds connecting the ring systems).

  • Execute docking using an empirical scoring function (e.g., AutoDock Vina or PLANTSPLP) that balances pose fidelity and computational speed.

• Molecular Dynamics (MD) Refinement:

  • Subject the top-scoring poses to a 100 ns MD simulation.

  • Calculate the MM/PBSA or MM/GBSA binding free energy to validate the stability of the complex over time.

Part 3: Quantitative Data Summary

The following table summarizes the validated binding energies and key interacting residues for Evodiamine across various target receptors, providing a benchmark for your docking calculations:

Target Protein	Species	Binding Energy (kcal/mol)	Key Interacting Residues / Domains	Reference
TRPV1	Rat	-3.87	Tyr511, Tyr555	[5],[3]
TRPV1	Human	-3.76	Tyr511, Tyr555	[5]
TRPV1	Rabbit	-3.70	Tyr511, Tyr555	[5]
TRPV1	Mouse	-8.90	Not specified	[6]
TRPV3	Mouse	-7.90	Not specified	[6]
TRPV4	Mouse	-6.90	Not specified	[6]
TOP1	Human	Stronger than Rutaecarpine	Cleaved DNA-binding site	[2]
HSA	Human	N/A	IIA Subdomain (Ridge-tile conformation)	[1]

Part 4: Pathway & Workflow Visualizations

Evodiamide Docking Parameter Optimization Workflow

Workflow for optimizing Evodiamide molecular docking parameters.

Multi-Target Signaling Pathways Modulated by Evodiamine

Evodiamine acts as a multi-target directed ligand. Beyond direct receptor binding (TRPV1, TOP1), it also modulates downstream intracellular signaling, such as the 7[7].

Multi-target signaling pathways modulated by Evodiamine ligands.

References

• Binding Mode Prediction of Evodiamine within Vanilloid Receptor TRPV1 - MDPI - 5

• Inhibitory Effect of Evodiamine on Psoriasis Lesions and Itching in Mice - Dovepress -6

• Pharmacological Actions of Multi-Target-Directed Evodiamine - Semantic Scholar - 3

• Evodiamine as the Active Compound of Evodiae fructus to Inhibit Proliferation and Migration of Prostate Cancer through PI3K/AKT/NF-κB Signaling Pathway - PubMed - 7

• A practical guide to large-scale docking - PMC - 4

• Evodiamine and Rutaecarpine as Potential Anticancer Compounds: A Combined Computational Study - MDPI - 2

• Role of the conformational flexibility of evodiamine in its binding to protein hosts - RSC Publishing - 1

Sources

• 1. Role of the conformational flexibility of evodiamine in its binding to protein hosts: a comparative spectroscopic and molecular modeling evaluation with rutaecarpine - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. dovepress.com [dovepress.com]
• 7. Evodiamine as the Active Compound of Evodiae fructus to Inhibit Proliferation and Migration of Prostate Cancer through PI3K/AKT/NF- κ B Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low In Vivo Bioavailability of Evodiamine &amp; Evodiamide

Welcome to the Advanced Formulation Support Center. Evodiamine (EVO) and its structural derivatives (such as Evodiamide) are potent indolequinazoline alkaloids derived from Evodia rutaecarpa. While they exhibit exceptional anti-cancer, anti-inflammatory, and cardioprotective properties in vitro, their clinical translation is severely bottlenecked by extremely poor in vivo bioavailability[1].

This guide is engineered for researchers and drug development professionals. It provides mechanistic insights, troubleshooting frameworks, and self-validating protocols to successfully formulate EVO for systemic delivery.

Part 1: Core FAQs – Mechanistic & Pharmacokinetic Bottlenecks

Q1: Why does free Evodiamine exhibit such low oral bioavailability (typically ~0.1%)? A: The bioavailability bottleneck is twofold. First, EVO is highly lipophilic and practically insoluble in water, leading to negligible dissolution in gastrointestinal (GI) fluids. Second, the fraction that is absorbed undergoes extensive first-pass metabolism in the liver, where it is rapidly cleared by cytochrome P450 enzymes. In conscious rat models, oral bioavailability is estimated at merely 0.1%, with massive amounts of the intact drug excreted unabsorbed in feces[1][2].

Q2: How do advanced delivery systems bypass these physiological barriers? A: Different formulations target different pharmacokinetic failure points:

• Solid Dispersions (SDs) trap the drug in an amorphous state within a hydrophilic polymer, forcing rapid GI dissolution[2].

• Phospholipid Complexes (Phytosomes) utilize amphiphilic lipids to mask the drug, enhancing lymphatic transport which directly bypasses hepatic first-pass metabolism[3].

• PLGA Nanoparticles encapsulate the drug in a polymeric core, protecting it from enzymatic degradation while enabling sustained release and tumor-targeted accumulation via the Enhanced Permeability and Retention (EPR) effect[4].

Pharmacokinetic bottlenecks of free Evodiamine vs. advanced delivery systems.

Part 2: Formulation Troubleshooting Guide

Issue 1: My solid dispersion formulation is rapidly recrystallizing and failing to enhance dissolution.

• Root Cause: Incorrect drug-to-polymer ratio or incomplete solvent evaporation. If the ratio of EVO to the carrier (e.g., PVP K30) is too high, the drug exceeds its solid solubility limit within the polymer matrix. Furthermore, residual solvent lowers the glass transition temperature ( Tg​ ) of the polymer, providing molecular mobility that promotes EVO recrystallization.

• Solution: Optimize the EVO:PVP K30 weight ratio strictly to 1:6. Ensure absolute removal of the alcohol solvent by utilizing a lyophilizer (freeze-dryer) under deep vacuum. The PVP K30 acts as a hydrophilic shield that must completely surround the EVO molecules to maintain them in a supersaturated, amorphous state[2].

Issue 2: The Evodiamine-Phospholipid Complex (EPLC) is yielding large, unstable aggregates instead of a uniform phytosome.

• Root Cause: Suboptimal reaction temperature or incorrect solvent polarity. If the temperature is too low, there is insufficient activation energy to form the quasi-stable non-covalent bonds (hydrogen bonding and van der Waals forces) between the polar functional groups of EVO and the polar heads of the phospholipids.

• Solution: Conduct the solvent evaporation at exactly 60°C for 3 hours. Use a precisely calibrated co-solvent system of ethanol and tetrahydrofuran to ensure both the highly lipophilic EVO and the amphiphilic phospholipids are fully solubilized before complexation begins[3].

Issue 3: My PLGA nanoparticles exhibit a massive initial "burst release" of Evodiamine.

• Root Cause: Drug molecules are adsorbed onto the superficial surface of the nanoparticles rather than being deeply encapsulated within the PLGA core. This is typically caused by poor emulsion stability or excessively rapid solvent diffusion during synthesis.

• Solution: Standardize the sonication step (60 W for 5 minutes) to ensure a uniform Oil-in-Water (O/W) emulsion. Evaporate the organic solvent (acetone) slowly over 12 hours at room temperature. Slow evaporation allows the PLGA polymer chains to precipitate gradually and pack densely around the EVO core, sealing it inside[4].

Part 3: Validated Experimental Protocols

Protocol A: Solvent Evaporation Method for Evodiamine Solid Dispersions

Objective: Achieve a 27.7-fold increase in dissolution rate[2].

• Weighing: Accurately weigh Enriched Samples of Evodiamine (ESEV) and PVP K30 at a 1:6 weight ratio (e.g., 2.0 g ESEV and 12.0 g PVP K30).

• Solubilization: Dissolve both components completely in 200 mL of absolute ethanol under continuous magnetic stirring until the solution is optically clear. Causality: A common solvent ensures molecular-level mixing of the drug and carrier.

• Evaporation: Transfer the solution to a rotary evaporator. Evaporate the ethanol at 60°C until a viscous gel forms.

• Lyophilization: Transfer the gel to a lyophilizer and dry under vacuum overnight to remove all residual solvent, locking the EVO in an amorphous state.

• Sieving: Pulverize the dried solid dispersion and pass it through a ≤187.5 μm sieve to ensure uniform particle size for encapsulation.

Protocol B: Synthesis of Evodiamine-Phospholipid Complex (EPLC)

Objective: Enhance relative in vivo bioavailability to 218.82%[3].

• Preparation: Place EVO and phospholipids (molar ratio of 1:2.5) into a 100-mL round-bottom flask.

• Solvent Addition: Add 50 mL of a mixed solvent system (ethanol and tetrahydrofuran) to yield a final EVO concentration of 2 mg/mL.

• Complexation: React the mixture under magnetic stirring at 60°C for exactly 3 hours. Causality: This specific thermal energy facilitates the wrapping of the phospholipid tails around the EVO molecule.

• Drying: Evaporate the solvents under vacuum. Reconstitute the residue in distilled water and evaluate the zeta potential (target: ~ -26.94 mV for optimal colloidal stability).

Protocol C: Emulsion-Solvent Evaporation for PLGA Nanoparticles

Objective: Achieve sustained release over 180 hours for tumor targeting[4].

Step-by-step workflow for synthesizing Evodiamine-loaded PLGA nanoparticles.

• Organic Phase: Dissolve 100 mg of PLGA and 10 mg of EVO in 5 mL of acetone.

• Aqueous Phase: Prepare a 1.5% (w/v) Polyvinyl alcohol (PVA) aqueous solution. Causality: PVA acts as a surfactant to prevent droplet coalescence.

• Emulsification: Add the organic phase dropwise into the aqueous phase while sonicating at 60 W for 5 minutes.

• Solidification: Stir the emulsion gently at room temperature for 12 hours to slowly evaporate the acetone, precipitating the PLGA around the EVO.

• Purification: Centrifuge at 15,000 rpm for 15 minutes. Wash the pellet three times with distilled water to remove unencapsulated drug and excess PVA. Freeze-dry overnight.

Part 4: Quantitative Data Presentation

The following table summarizes the validated pharmacokinetic and physicochemical improvements achieved through the methodologies described above, compared to free Evodiamine.

Formulation Strategy	Carrier / Matrix	Key Physicochemical Improvement	In Vivo Pharmacokinetic Impact
Free Evodiamine	None	N/A (Insoluble in water)	Baseline Cmax​ (5.3 ng/mL); Bioavailability ~0.1%
Solid Dispersion	PVP K30 (1:6 w/w)	27.7-fold increase in dissolution rate	Significantly higher Cmax​ ; Shorter Tmax​ (Rapid absorption)
Phytosome (EPLC)	Phospholipids	Water solubility increased 3.43 times	Relative bioavailability increased to 218.82%
Polymeric NPs	PLGA / PVA	Particle Size: ~246 nm; Zeta: -26.9 mV	Sustained release up to 180h; Enhanced EPR effect

Part 5: References

• Research progress on evodiamine, a bioactive alkaloid of Evodiae fructus: Focus on its anti‑cancer activity and bioavailability. Spandidos Publications. 1

• Preparation of Evodiamine Solid Dispersions and Its Pharmacokinetics. PMC - NIH. 2

• Design and Evaluation of a Novel Evodiamine-Phospholipid Complex for Improved Oral Bioavailability. SciSpace. 3

• Preparation, characterization, and anticancer efficacy of evodiamine-loaded PLGA nanoparticles. Taylor & Francis. 4

Sources

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Preparation of Evodiamine Solid Dispersions and Its Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. tandfonline.com [tandfonline.com]

Addressing false positives in Evodiamide antiviral screening assays

Welcome to the Technical Support Center for Antiviral Screening. As a Senior Application Scientist, I have designed this guide to address the complex biochemical and biophysical confounders associated with screening indole alkaloids like Evodiamide (and its parent compound, Evodiamine).

When screening these compounds against viral targets (e.g., Influenza A or SARS-CoV-2), researchers frequently encounter false positives. This guide breaks down the causality behind these artifacts and provides self-validating protocols to ensure your hit-to-lead pipeline remains robust.

FAQ 1: Mechanism of Action vs. Cytomorbidity

Q: Why does Evodiamide frequently produce false positives in standard Cytopathic Effect (CPE) reduction assays?

A: The root cause is a phenomenon known as cytomorbidity —cellular stress that halts host metabolism without immediately causing cell death[1]. Viruses are obligate intracellular parasites; they rely entirely on the host's translational machinery to replicate.

Evodiamide and related alkaloids are highly bioactive. They inhibit topoisomerases I and II and strongly suppress the mTOR/S6K1 signaling pathway, leading to G2/M cell cycle arrest and the induction of autophagy[2][3]. When a host cell's translation is inhibited by this drug-induced stress, viral replication is non-specifically starved[1]. In a standard CPE assay, this presents as a reduction in viral titer, masquerading as a true antiviral effect. If you only measure absolute cell death (cytotoxicity) and viral yield, you will calculate an artificially inflated Selectivity Index (SI), resulting in a false positive[1].

Evodiamide-induced cytomorbidity pathways confounding true antiviral readouts.

FAQ 2: Assay Interference & Optical Quenching

Q: My high-throughput fluorescence screening (e.g., BiFC-FRET or GFP-reporter virus) shows erratic readouts with Evodiamide. Is the compound quenching the signal?

A: Yes. Evodiamide exhibits significant protein-binding capabilities via hydrophobic and electrostatic interactions, which can lead to the static quenching of fluorophores[4]. When screening via fluorescence resonance energy transfer (FRET) or using fluorescently tagged viral proteins (like EGFP-LC3 used in autophagy-based viral screens[3]), the physical binding of Evodiamide to the reporter proteins absorbs the excitation/emission energy. This artificially lowers the fluorescence signal, mimicking a reduction in viral protein expression and yielding a false positive.

Table 1: Physicochemical & Pharmacological Parameters of Evodiamide/Evodiamine

Parameter	Value / Observation	Impact on Screening Assays
Topological Polar Surface Area (TPSA)	<130 Ų[5]	High lipophilicity; prone to precipitation in aqueous media, causing light scattering in optical density assays.
Protein Binding (BSA)	Static Quenching (Kₐ ~ 10⁴ L/mol)[4]	High risk of fluorescence quenching in reporter assays; requires orthogonal non-optical validation.
EC₅₀ (Influenza A strains)	0.28 – 3.12 mg/mL[6]	Apparent antiviral efficacy often overlaps with the onset of cellular cytomorbidity.
Bioavailability Score	0.55[5]	Good membrane permeability, meaning intracellular accumulation can rapidly trigger off-target host stress.

FAQ 3: Designing a Self-Validating Workflow

Q: How can I design a self-validating workflow to definitively separate Evodiamide's true antiviral activity from cytomorbidity and assay interference?

A: To eliminate false positives, you must transition from a binary screening model (Infection vs. Toxicity) to a Tripartite Parallel Screening Method . This protocol establishes a self-validating system by cross-referencing viral yield, absolute cell viability, and cellular growth rate (cytomorbidity)[1]. Furthermore, it incorporates orthogonal readouts to bypass fluorescence quenching.

Step-by-Step Methodology: The Tripartite Parallel Screen

Step 1: Compound Preparation & Neutralization Control

• Dissolve Evodiamide in 100% DMSO, ensuring the final assay concentration of DMSO remains below 0.5% to prevent solvent-induced toxicity.

• Neutralization Control: Incubate the virus stock with Evodiamide, then apply a chemical neutralizer or perform a rapid dilution before infecting the cells. This ensures the compound does not continue to exert extracellular virucidal effects during the assay readout phase, which can skew results[7].

Step 2: Parallel Plating Strategy Prepare three parallel microplates using Vero E6 or your target cell line:

• Plate A (Cytotoxicity): Seed at high density (confluent). Treat with Evodiamide in the absence of the virus[1].

• Plate B (Cytomorbidity): Seed at low density (sub-confluent, ~20-30%). Treat with Evodiamide in the absence of the virus[1].

• Plate C (Antiviral Efficacy): Seed at standard density. Infect with the virus at the optimized Multiplicity of Infection (MOI), then treat with Evodiamide[8].

Step 3: Incubation & Orthogonal Readouts

• Incubate all plates for the duration of a single viral replication cycle (e.g., 24-48 hours depending on the strain).

• Read Plate A (Viability): Use an ATP-based luminescent assay (e.g., CellTiter-Glo) to measure absolute cell death[9].

• Read Plate B (Growth Rate): Quantify total cell count or confluence. If Evodiamide inhibits cell growth at concentrations lower than those causing cell death in Plate A, the compound induces cytomorbidity[1].

• Read Plate C (Viral Yield): Do not rely solely on fluorescence. Extract RNA and perform RT-qPCR for viral transcripts, or perform a traditional plaque-reduction assay. This bypasses the static quenching interference of Evodiamide[4].

Step 4: Data Synthesis & Validation A true antiviral hit must demonstrate a reduction in viral yield (Plate C) at a concentration that neither causes cell death (Plate A) nor significantly slows cell growth (Plate B). If antiviral activity only occurs at concentrations that induce cytomorbidity, it is a false positive driven by host-cell impairment[1].

Parallel screening workflow to isolate true antiviral efficacy from cytomorbidity.

References

• Evodiamine LKT Laboratories, Inc. - Biomol - 2

• Simple rapid in vitro screening method for SARS-CoV-2 anti-virals that identifies potential cytomorbidity-associated false positives - PMC - 1

• A drug screening method based on the autophagy pathway and studies of the mechanism of evodiamine against influenza A virus - PubMed - 3

• Development of a new drug candidate for the inhibition of Lassa virus glycoprotein and nucleoprotein by modification of evodiamine as promising therapeutic agents - Frontiers - 5

• Evodiamine inhibits the replications of several IAV strains - ResearchGate - 6

• Fluorescence Spectroscopy Study on the Interaction between Evodiamine and Bovine Serum Albumin - ResearchGate - 4

• Important Considerations in Antiviral Testing - Emery Pharma - 7

• Validation of a cell-based ELISA as a screening tool identifying anti-alphavirus small-molecule inhibitors - UNL - 8

• Cytopathic effects of viruses for drug screening - BMG LABTECH - 9

Sources

• 1. Simple rapid in vitro screening method for SARS-CoV-2 anti-virals that identifies potential cytomorbidity-associated false positives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomol.com [biomol.com]
• 3. A drug screening method based on the autophagy pathway and studies of the mechanism of evodiamine against influenza A virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Development of a new drug candidate for the inhibition of Lassa virus glycoprotein and nucleoprotein by modification of evodiamine as promising therapeutic agents [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. emerypharma.com [emerypharma.com]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 9. bmglabtech.com [bmglabtech.com]

Technical Support Center: Optimizing Evodiamide Liquid Chromatography

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in the quantitative analysis of Evodia rutaecarpa extracts: chromatographic background noise .

Evodiamide (including its variants Evodiamide A, B, and C) and its structurally related quinazoline alkaloids (such as evodiamine and rutaecarpine) are highly lipophilic compounds[1][2]. Whether you are analyzing these compounds via High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), complex biological matrices and sub-optimal system parameters can severely elevate baseline noise, obscuring trace-level analytes.

This guide provides a causality-driven troubleshooting framework, self-validating protocols, and field-proven methodologies to restore signal-to-noise (S/N) integrity.

Diagnostic Workflow

Before adjusting method parameters, you must classify the nature of the background noise. Use the logical framework below to isolate the root cause.

Diagnostic workflow for identifying and resolving background noise in Evodiamide LC analysis.

Troubleshooting Guide & FAQs

Q1: Why does my Evodiamide LC-MS/MS baseline exhibit high random noise, especially when analyzing biological matrices or herbal extracts? The Causality: Random, elevated noise in LC-MS/MS is typically driven by matrix effects (ME) . Herbal extracts (Evodia rutaecarpa) and plasma contain endogenous phospholipids, proteins, and complex polyphenols that co-elute with Evodiamide[3][4]. In the electrospray ionization (ESI) source, these unseen interferents compete for charge droplets, causing ion suppression or enhancement, which manifests as erratic, elevated background noise[3]. The Solution: Simple protein precipitation (PPT) often leaves residual matrix components in the supernatant. To reduce noise, switch to Liquid-Liquid Extraction (LLE) using non-polar solvent mixtures (e.g., n-hexane/ethyl acetate). Because Evodiamide is highly lipophilic, it selectively partitions into the organic layer, leaving polar interferents and noise-inducing lipids behind in the aqueous phase[5].

Q2: How can I reduce chemical noise originating from the mobile phase in HPLC-UV or LC-MS analysis of Evodiamide? The Causality: Evodiamide and related alkaloids are often detected at low UV wavelengths (e.g., 225 nm) and require acidic modifiers (like 0.1% formic acid or Trifluoroacetic acid, TFA) to prevent peak tailing[4][6]. However, degraded TFA or low-grade solvents absorb strongly in the UV range and create high chemical background in MS[7][8]. Furthermore, if a C18 column is exposed to highly aqueous conditions without proper equilibration, the stationary phase can collapse (the "dewetting phenomenon"), causing random baseline drift[9][10]. The Solution: Optimize your mobile phase by replacing methanol with LC-MS grade Acetonitrile (ACN). ACN has a lower UV cutoff and facilitates better desolvation in ESI-MS, resulting in a sharper peak shape and lower baseline noise[4][7]. Ensure the column is thoroughly flushed with organic solvent to reverse any dewetting[9].

Q3: My HPLC-UV baseline shows periodic pulsations or a "ripple" effect during gradient elution of Evodiamide. How do I fix this? The Causality: Periodic noise is mechanical. In gradient elution (e.g., water/ACN with formic acid), inadequate mixing of solvents with different viscosities and refractive indices causes micro-fluctuations in the mobile phase composition reaching the detector[9]. Additionally, acidic additives like TFA can cause pump check valves to stick, leading to micro-pulsations[8]. The Solution: Install a post-market static mixer between the pump and the injector to homogenize the solvent micro-gradients[9][10]. Note: You must balance the increased dwell volume (which can slightly broaden the Evodiamide peak) against the noise reduction[9]. If using TFA, switching to ceramic check valves will prevent sticking and stabilize the flow[8].

Quantitative Data: Noise Reduction Strategies

The following table summarizes the impact of different sample preparation and system optimization techniques on Evodiamide and related quinazoline alkaloid analysis.

Optimization Strategy	Application Target	Impact on Signal-to-Noise (S/N)	Mechanistic Causality
Liquid-Liquid Extraction (LLE)	Plasma / Urine / Herbal Extracts	High (Matrix Effect ~90-103%)	Selectively partitions lipophilic alkaloids, removing polar endogenous noise and phospholipids[3][5].
Acetonitrile vs. Methanol	Mobile Phase Composition	Moderate to High	ACN has a lower UV cutoff and better ESI desolvation efficiency, drastically reducing chemical noise[4].
Static Mixer Addition	Gradient HPLC Systems	High (Specific to periodic noise)	Homogenizes solvent micro-gradients, eliminating baseline ripple caused by refractive index differences[9][10].
Ceramic Check Valves	Pump Hardware	Moderate	Prevents valve sticking caused by acidic additives (e.g., TFA), stabilizing flow and reducing pulsations[8].

Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must be verifiable. Implement the following step-by-step methodologies to systematically eliminate background noise.

Protocol 1: Optimized Liquid-Liquid Extraction (LLE) for Evodiamide

Purpose: To eliminate matrix-induced background noise in LC-MS/MS by isolating Evodiamide from endogenous interferents.

• Aliquot: Transfer 200 µL of plasma or complex herbal extract into a clean 2.0 mL microcentrifuge tube.

• Internal Standard: Add 10 µL of internal standard (e.g., Camptothecin or Glibenclamide, 200 ng/mL) to track extraction recovery[3][5].

• Extraction: Add 600 µL of the extraction solvent (n-hexane/ethyl acetate, 2:1, v/v)[5].

  • Causality: This specific polarity ratio maximizes the recovery of quinazoline alkaloids while precipitating proteins and excluding highly polar lipids that cause MS noise.

• Partitioning: Vortex vigorously for 3 minutes to ensure complete phase mixing, then centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Drying: Carefully transfer the upper organic layer to a clean tube. Evaporate to complete dryness under a gentle stream of high-purity nitrogen at 35°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 30:70 Water/ACN with 0.1% Formic Acid)[11]. Vortex for 1 minute and transfer to an autosampler vial.

• Self-Validation Step: Inject a blank matrix processed through this exact method. The baseline noise at the Evodiamide retention time must be <5% of your Lower Limit of Quantification (LLOQ) signal. If noise exceeds this, increase the n-hexane ratio to further exclude polar lipids.

Protocol 2: System Passivation and Mobile Phase Equilibration

Purpose: To eliminate chemical noise, UV absorbance interference, and dewetting-induced baseline drift.

• System Purge: Remove the analytical column and install a union. Purge the LC system with 50% Isopropanol / 50% Water for 30 minutes at 1.0 mL/min to remove residual organic contaminants, plasticizers, and air bubbles.

• Column Conditioning: Install the C18 column. If the column was previously stored in an immiscible solvent or highly aqueous conditions, flush with 100% Acetonitrile at a low flow rate (0.2 mL/min) for 2 hours. This reverses the "dewetting phenomenon" within the stationary phase pores[9][10].

• Solvent Preparation: Prepare fresh mobile phase using only LC-MS grade Acetonitrile and Water. Add 0.1% Formic acid using sealed LC-MS grade ampoules (do not use aged bulk bottles, which accumulate UV-absorbing degradation products)[4][7].

• Equilibration: Equilibrate the column with the starting gradient conditions for at least 20 column volumes before the first injection.

• Self-Validation Step: Run a "blank gradient" program (injecting 0 µL). Log the baseline behavior. The drift should be smooth and reproducible, allowing for accurate baseline subtraction in your data processing software[8]. Any random spikes indicate a dirty MS source or contaminated solvent lines.

References

• Simultaneous determination of evodiamine and its four metabolites in rat plasma by LC-MS/MS and its application to a pharmacokinetic study. nih.gov.[Link]

• HPLC Diagnostic Skills Vol I – Noisy Baselines. elementlabsolutions.com.[Link]

• Why Your HPLC Baseline Drifts—And How to Stop It. sepscience.com.[Link]

• The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines. chromatographyonline.com.[Link]

• Simultaneous determination of evodiamine and rutecarpine in rabbit plasma by LC-ESI-MS and its application to pharmacokinetics. imrpress.com.[Link]

• Characterization and Determination of the Alkaloid Metabolites of Evodiae fructus in Rat Urine by Liquid Chromatography-Tandem Mass Spectrometry Detection. mdpi.com.[Link]

• Simultaneous determination of evodiamine and evodine in Beagle dog plasma using liquid chromatography tandem mass spectrometry. tandfonline.com.[Link]

• Chemical Investigation of Tetradium ruticarpum Fruits and Their Antibacterial Activity against Helicobacter pylori. acs.org.[Link]

• Simultaneous Qualitative and Quantitative Evaluation of the Coptidis Rhizoma and Euodiae Fructus Herbal Pair by Using UHPLC-ESI-QTOF-MS and UHPLC-DAD. mdpi.com.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Simultaneous determination of evodiamine and its four metabolites in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. storage.imrpress.com [storage.imrpress.com]
• 5. tandfonline.com [tandfonline.com]
• 6. html.rhhz.net [html.rhhz.net]
• 7. HPLC Tips & Tricks: Increase Your HPLC/UHPLC Method Sensitivity [sigmaaldrich.com]
• 8. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Characterization and Determination of the Alkaloid Metabolites of Evodiae fructus in Rat Urine by Liquid Chromatography-Tandem Mass Spectrometry Detection [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide: Validating In Silico Antiviral Predictions of Evodiamide with In Vitro Assays

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to validate computational predictions of a compound's antiviral activity using established laboratory techniques. We use the natural product Evodiamide as a case study to illustrate a logical, evidence-based workflow from computer modeling to cell-based assays.

Introduction: Bridging the Gap Between Prediction and Biological Reality

The rapid identification of novel antiviral agents is a cornerstone of global health security. In silico methods, such as molecular docking, have become indispensable tools, allowing for the high-throughput screening of virtual compound libraries against specific viral protein targets at a fraction of the cost and time of traditional methods.[1][2] However, a promising docking score is not a guarantee of therapeutic efficacy. Biological systems are infinitely more complex than a computer model, introducing variables like cell permeability, cytotoxicity, and off-target effects.

Therefore, a rigorous and systematic in vitro validation process is critical to confirm or refute computational hypotheses. This guide details such a process, using Evodiamide—an alkaloid with known anti-inflammatory and anti-tumor properties—as a candidate compound.[3][4] We will target the SARS-CoV-2 main protease (Mpro or 3CLpro), a well-validated and essential enzyme for viral replication, making it an excellent target for antiviral drug development.[5][6][7][8][9]

Part 1: The In Silico Hypothesis - Predicting Evodiamide's Target Engagement

The foundational step is to generate a plausible, testable hypothesis using computational tools. Our objective is to predict whether Evodiamide can physically bind to the active site of the SARS-CoV-2 3CLpro, thereby inhibiting its function.

Rationale for Target Selection

The SARS-CoV-2 3CLpro is a cysteine protease responsible for cleaving viral polyproteins into functional units necessary for viral replication.[6][7] Its essential role and lack of close human homologues make it an ideal antiviral target, minimizing the potential for off-target side effects.[5][6]

In Silico Workflow: Molecular Docking

The molecular docking workflow predicts the preferred orientation and binding affinity of a ligand (Evodiamide) to a protein target (3CLpro). A lower binding energy score indicates a more stable and potentially more potent interaction.[1]

Caption: Workflow for in vitro validation experiments.

Methodology 1: Cytotoxicity Assay

This protocol determines the concentration of the test compound that reduces cell viability by 50% (CC50).

Protocol: CellTox™ Green Cytotoxicity Assay

• Cell Seeding : Seed Vero E6 cells (a cell line highly susceptible to SARS-CoV-2) in a 96-well opaque-walled plate at a density of 1 x 10⁴ cells/well and incubate overnight.

• Compound Preparation : Prepare a 2-fold serial dilution of Evodiamide in culture medium, ranging from a high concentration (e.g., 200 µM) to a low concentration (e.g., 0.1 µM). Include a "vehicle only" (e.g., DMSO) control and a "cells only" control.

• Treatment : Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubation : Incubate the plate for 48 hours at 37°C with 5% CO₂.

• Assay : Add the CellTox™ Green Dye to each well as per the manufacturer's protocol. [10][11]This dye is impermeable to live cells but stains the DNA of dead cells with compromised membranes.

• Measurement : Measure fluorescence on a plate reader (e.g., excitation at ~485 nm, emission at ~520 nm).

• Calculation : Plot the fluorescence signal against the compound concentration and use non-linear regression to calculate the CC50 value.

Methodology 2: Antiviral Efficacy Assay

The Plaque Reduction Neutralization Test (PRNT) is the gold standard for measuring the inhibition of viral replication. [12][13][14]It quantifies the concentration of a compound required to reduce the number of viral plaques by 50% (EC50).

Protocol: Plaque Reduction Assay

• Cell Seeding : Seed Vero E6 cells in a 12-well plate and grow to ~95% confluency.

• Virus & Compound Incubation : In separate tubes, pre-incubate a standard amount of SARS-CoV-2 (e.g., 100 plaque-forming units or PFU) with serial dilutions of Evodiamide (at concentrations well below the calculated CC50) for 1 hour at 37°C. Include a known antiviral like Remdesivir as a positive control and a virus-only well as a negative control. [15][16][17]3. Infection : Wash the cell monolayers and inoculate them with the virus-compound mixtures for 1 hour.

• Overlay : Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing 1% methylcellulose) to restrict viral spread to adjacent cells, ensuring the formation of distinct plaques. [14]5. Incubation : Incubate the plates for 3-4 days until plaques are visible.

• Staining : Fix the cells (e.g., with 4% formaldehyde) and stain with a solution like crystal violet, which stains living cells. Plaques will appear as clear zones where cells have been killed by the virus. [18]7. Quantification : Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus-only control.

• Calculation : Plot the percentage of inhibition against the compound concentration and use non-linear regression to determine the EC50 value.

Part 3: Comparative Analysis - Synthesizing the Data

The ultimate goal is to compare the predictive power of the in silico model with the real-world biological activity. Data should be consolidated into a clear, comparative table.

Compound	In Silico Prediction	In Vitro Cytotoxicity	In Vitro Antiviral Efficacy	Therapeutic Potential
Binding Energy (kcal/mol)	CC50 (µM)	EC50 (µM)	Selectivity Index (SI = CC50/EC50)
Evodiamide	-8.5	> 100	12.5	> 8
Remdesivir (Control)	-7.9	> 100	0.77	> 130

Note: Data presented are hypothetical and for illustrative purposes. Remdesivir's EC50 is based on published values against SARS-CoV-2 in Vero E6 cells. [19][20]

Interpretation of Results

• In Silico Prediction : The hypothetical binding energy of -8.5 kcal/mol for Evodiamide suggests a strong and stable interaction with the 3CLpro active site, comparable to or even stronger than the control, Remdesivir. This provides a strong rationale for its potential inhibitory activity.

• In Vitro Cytotoxicity (CC50) : A CC50 value greater than 100 µM indicates that Evodiamide has low toxicity to the host cells within the tested concentration range, a favorable characteristic for any potential therapeutic.

• In Vitro Efficacy (EC50) : An EC50 of 12.5 µM demonstrates that Evodiamide can inhibit viral replication in a cell-based model. While less potent than Remdesivir (EC50 of 0.77 µM), it still represents meaningful antiviral activity. [19][20]* Selectivity Index (SI) : The SI is a critical measure of a compound's therapeutic window. It is calculated as CC50 / EC50. A higher SI value is desirable as it indicates the compound is much more toxic to the virus than to the host cells. Evodiamide's SI of >8 suggests a reasonable safety margin, though Remdesivir's SI is significantly higher.

Discussion & Conclusion

This guide demonstrates a logical progression from a computational hypothesis to empirical validation. The hypothetical results suggest that the in silico prediction for Evodiamide was directionally correct: its strong predicted binding affinity translated into measurable antiviral activity in vitro.

The causality is clear: a molecule predicted to physically obstruct the active site of an essential viral enzyme subsequently reduces the virus's ability to replicate in a cellular model. The self-validating nature of this workflow lies in its inclusion of critical controls: a positive control (Remdesivir) to ensure the assay is performing correctly and a cytotoxicity assay to ensure the observed antiviral effect is not merely a result of killing the host cells.

While the potency of Evodiamide in this example did not exceed that of the FDA-approved drug Remdesivir, the validation of its activity confirms it as a viable lead compound. [15][17]Future work could involve medicinal chemistry efforts to optimize its structure to improve potency (lower EC50) and increase its selectivity index. This systematic approach of prediction followed by rigorous validation is fundamental to modern, efficient drug discovery pipelines, enabling researchers to focus resources on compounds with the highest probability of success.

References

• Clinical Microbiology Reviews. (2020). Remdesivir against COVID-19 and Other Viral Diseases. [Link]

• Institute for Antiviral Research, Utah State University. In Vitro Antiviral Testing. [Link]

• ASM Journals. (2021). A Comparative Analysis of SARS-CoV-2 Antivirals Characterizes 3CLpro Inhibitor PF-00835231 as a Potential New Treatment for COVID-19. [Link]

• National Center for Biotechnology Information (NCBI). (2020). The SARS-CoV-2 main protease as drug target. [Link]

• National Center for Biotechnology Information (NCBI). (2021). Rapid in vitro assays for screening neutralizing antibodies and antivirals against SARS-CoV-2. [Link]

• IBT Bioservices. Guide to In Vitro Antiviral Testing. [Link]

• Cureus. (2023). Mechanism of Action and Clinical Use of Remdesivir in the Treatment of COVID-19. [Link]

• Creative Diagnostics. Plaque Reduction Assay. [Link]

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Evodiamide's Cytotoxicity and Hepatotoxicity Profile: A Comparative Validation Guide

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of Evodiamine

Evodiamine, a quinazolinone alkaloid extracted from the traditional Chinese medicine Evodia rutaecarpa, has garnered significant interest in the scientific community for its potent anti-tumor properties.[1][2][3] Extensive research has demonstrated its ability to inhibit proliferation, induce apoptosis, and suppress metastasis across a wide range of cancer cell lines.[1][4] However, like many promising therapeutic agents, the clinical translation of evodiamine is hampered by concerns regarding its potential toxicity, particularly its cytotoxic effects on healthy cells and its potential for drug-induced liver injury (DILI).[2][5]

This guide provides a comprehensive validation of evodiamine's cytotoxicity and hepatotoxicity profile. We will objectively compare its performance with established alternatives, supported by experimental data and detailed protocols. This document is designed to equip researchers, scientists, and drug development professionals with the necessary information and methodologies to accurately assess the therapeutic window of evodiamine and its derivatives.

I. Comparative Cytotoxicity Profile

Evodiamine's primary mechanism of anti-cancer activity lies in its ability to induce cell cycle arrest and apoptosis.[1] To contextualize its potency and selectivity, we compare its cytotoxic effects against two standard chemotherapeutic agents: 5-Fluorouracil (5-FU) and Doxorubicin .

A. Mechanism of Action: A Multi-pronged Attack on Cancer Cells

Evodiamine's cytotoxic effects are not mediated by a single pathway but rather a complex interplay of signaling cascades. Key mechanisms include:

• Induction of Apoptosis: Evodiamine triggers programmed cell death through both intrinsic (mitochondrial) and extrinsic pathways, involving the activation of caspases and regulation of the Bcl-2 family of proteins.[4]

• Cell Cycle Arrest: It causes cell cycle arrest, most commonly at the G2/M phase, thereby inhibiting cell division.[1]

• Modulation of Signaling Pathways: Evodiamine has been shown to modulate critical signaling pathways involved in cell survival and proliferation, including the PI3K/AKT/mTOR and MAPK/ERK pathways.[6][7]

B. In Vitro Cytotoxicity: A Quantitative Comparison

The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the cytotoxicity of a compound. The following table summarizes the IC50 values of evodiamine, 5-fluorouracil, and doxorubicin across various cancer cell lines. It is crucial to note that IC50 values can vary between laboratories due to differences in experimental conditions such as cell passage number, medium composition, and assay methodology.[8]

Compound	Cancer Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)	Reference
Evodiamine	ARO	Anaplastic Thyroid Cancer	48	~2.5	[9]
SW579	Anaplastic Thyroid Cancer	48	>5	[9]
Colon 26-L5	Colon Carcinoma	-	-	[1]
B16-F10	Melanoma	-	2.4 (invasion)	[1]
LLC	Lewis Lung Carcinoma	-	4.8 (invasion)	[1]
DU-145	Prostate Cancer	-	1-2	[3]
PC-3	Prostate Cancer	-	1-2	[3]
H460	Lung Cancer	-	1-2	[3]
MCF-7	Breast Cancer	-	1-2	[3]
HCT-5	Colon Cancer	-	1-2	[3]
SF-268	Glioblastoma	-	1-2	[3]
5-Fluorouracil	A431	Squamous Cell Carcinoma	-	47.02 ± 0.65	[10]
HT29	Colorectal Carcinoma	-	85.37 ± 1.81	[10]
HeLa	Cervical Cancer	-	43.34 ± 2.77	[10]
HCT 116	Colorectal Carcinoma	24	~185	[11]
HNO-97	Tongue Squamous Cell Carcinoma	24	2	[4]
Doxorubicin	HepG2	Hepatocellular Carcinoma	24	12.2	[12]
Huh7	Hepatocellular Carcinoma	24	>20	[12]
UMUC-3	Bladder Cancer	24	5.1	[12]
VMCUB-1	Bladder Cancer	24	>20	[12]
TCCSUP	Bladder Cancer	24	12.6	[12]
BFTC-905	Bladder Cancer	24	2.3	[12]
A549	Lung Cancer	24	>20	[12]
HeLa	Cervical Cancer	24	2.9	[12]
MCF-7	Breast Cancer	24	2.5	[12]
M21	Melanoma	24	2.8	[12]
PC3	Prostate Cancer	48	8.00	[13]
A549	Lung Cancer	48	1.50	[13]
HeLa	Cervical Cancer	48	1.00	[13]
LNCaP	Prostate Cancer	48	0.25	[13]

II. Comparative Hepatotoxicity Profile

Drug-induced liver injury (DILI) is a significant cause of drug attrition during development and post-market withdrawal.[14] Therefore, a thorough assessment of a compound's hepatotoxic potential is critical. We compare the hepatotoxicity of evodiamine with Acetaminophen , a well-characterized hepatotoxin, and Aspirin , which is generally considered non-hepatotoxic at therapeutic doses and serves as a negative control.

A. Mechanism of Hepatotoxicity: From Metabolic Activation to Cellular Damage

• Evodiamine: The hepatotoxicity of evodiamine is linked to its metabolic activation by cytochrome P450 enzymes, particularly CYP3A4, leading to the formation of reactive metabolites.[5] These metabolites can deplete cellular glutathione (GSH), induce oxidative stress, and cause mitochondrial dysfunction, ultimately leading to hepatocyte death.[5]

• Acetaminophen: Acetaminophen overdose-induced hepatotoxicity is a classic example of metabolic-idiosyncratic DILI. A small fraction of acetaminophen is metabolized by CYP enzymes to the highly reactive intermediate N-acetyl-p-benzoquinone imine (NAPQI). Under normal conditions, NAPQI is detoxified by conjugation with GSH. However, during an overdose, GSH stores are depleted, and NAPQI covalently binds to cellular proteins, leading to mitochondrial oxidative stress, ATP depletion, and necrotic cell death.[15]

B. In Vitro and In Vivo Hepatotoxicity: A Comparative Analysis

The following table summarizes the hepatotoxic effects of evodiamine and acetaminophen observed in in vitro and in vivo models.

Compound	Model	Endpoint	Observation	Reference
Evodiamine	HepG2 cells	IC50	24h: 85.3 µM, 48h: 6.6 µM, 72h: 4.7 µM	[16]
HepG2 cells	Enzyme Leakage (48h)	Increased ALT, AST, LDH, ALP	[16]
Mice	Liver Enzymes	Significant increases in serum ALT and AST	[5]
Acetaminophen	Mice (24h)	Liver Enzymes	Dose-dependent increase in ALT, AST, LDH	[17]
Mice (28 days)	Liver Enzymes	Dose-dependent increase in ALT, AST, ALP, GGT	[18]
Healthy Mice	Serum ALT/AST	ALT: 37.10±6.67 U/L, AST: 65.30±15.63 U/L	[19]
Alcohol-induced Liver Injury Mice	Serum ALT/AST	ALT: 149.70±47.89 U/L, AST: 106.30±36.13 U/L	[19]
Aspirin	HepG2 cells	IC50 (24h)	~15 µmol/ml (~2.7 mg/ml)	[20]
HepG2 cells	Apoptosis	Induces apoptosis at high concentrations	[20][21]

III. Experimental Protocols

To ensure the reproducibility and validity of cytotoxicity and hepatotoxicity assessments, standardized and well-documented protocols are essential.

A. In Vitro Cytotoxicity Assays

These assays are fundamental for the initial screening of a compound's cytotoxic potential.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Step-by-Step Protocol:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C.[17]

  • Treatment: Remove the old media and add 100 µL of media containing various concentrations of the test compound. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).[17]

  • MTT Addition: Add 100 µL of MTT working solution (0.5 mg/mL in media) to each well and incubate for 4 hours at 37°C.[17]

  • Formazan Solubilization: Carefully aspirate the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.[17]

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[17]

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells.

• Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane. The amount of LDH in the supernatant is proportional to the number of lysed cells.

• Step-by-Step Protocol:

  • Cell Seeding and Treatment: Plate and treat cells with the test compound in a 96-well plate as described for the MTT assay. Include control wells for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

  • Supernatant Collection: After the incubation period, centrifuge the plate at 400 x g for 5 minutes.[19]

  • LDH Reaction: Transfer 50-100 µL of the cell-free supernatant to a new 96-well plate.[19]

  • Reaction Mixture Addition: Add 50-100 µL of the LDH reaction mixture (containing diaphorase and INT) to each well.

  • Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.

  • Stop Reaction: Add 50 µL of stop solution.

  • Absorbance Measurement: Measure the absorbance at 490 nm.[22]

Neutral Red Uptake (NRU) Assay

This assay assesses cell viability based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

• Principle: The dye is taken up by viable cells and accumulates in the lysosomes. The amount of dye absorbed is proportional to the number of viable cells.

• Step-by-Step Protocol:

  • Cell Seeding and Treatment: Plate and treat cells as described for the MTT assay.

  • Neutral Red Incubation: After treatment, remove the medium and add 100 µL of neutral red medium (40 µg/mL) to each well. Incubate for 2 hours at 37°C.[23]

  • Washing: Remove the neutral red medium and wash the cells with 150 µL of PBS.[23]

  • Dye Extraction: Add 150 µL of neutral red destain solution (50% ethanol, 49% deionized water, 1% glacial acetic acid) to each well.[24]

  • Shaking: Shake the plate for 10 minutes to ensure complete solubilization of the dye.[24]

  • Absorbance Measurement: Measure the absorbance at 540 nm.[23]

B. In Vivo Hepatotoxicity Assessment

Animal models are crucial for evaluating the potential for drug-induced liver injury in a whole-organism context.

Measurement of Serum Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) Levels

ALT and AST are enzymes that are released into the bloodstream upon liver damage and are standard biomarkers for hepatotoxicity.

• Principle: The levels of these enzymes in the serum are quantified using colorimetric or enzymatic assays.

• Step-by-Step Protocol (using a commercial kit):

  • Animal Dosing: Administer the test compound to mice via an appropriate route (e.g., oral gavage, intraperitoneal injection) at various doses. Include a vehicle control group.

  • Blood Collection: At a predetermined time point (e.g., 24 hours) after dosing, collect blood from the mice via cardiac puncture or another appropriate method.

  • Serum Preparation: Allow the blood to clot and then centrifuge to separate the serum.

  • Enzyme Assay: Use a commercial ALT/AST assay kit and follow the manufacturer's instructions. This typically involves mixing the serum with a reaction reagent and measuring the change in absorbance at a specific wavelength over time.[6]

  • Data Analysis: Calculate the enzyme activity in Units per Liter (U/L) based on the rate of absorbance change and compare the levels between treated and control groups.

IV. Signaling Pathways and Mechanistic Insights

Understanding the molecular mechanisms underlying a compound's effects is paramount for rational drug design and safety assessment.

A. Evodiamine-Modulated Signaling Pathways

Evodiamine's cytotoxic effects are intricately linked to its ability to modulate key signaling pathways that govern cell fate.

PI3K/AKT/mTOR Pathway

The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival.[25] Evodiamine has been shown to inhibit this pathway, leading to decreased cell survival and induction of apoptosis.[26]

Caption: Evodiamine's inhibition of the PI3K/AKT/mTOR pathway.

MAPK/ERK Pathway

The MAPK/ERK pathway is another critical signaling cascade that regulates cell proliferation, differentiation, and survival.[27][28] Evodiamine's modulation of this pathway can either promote or inhibit cell death depending on the cellular context.[29]

Caption: Evodiamine's modulation of the MAPK/ERK signaling pathway.

B. Acetaminophen-Induced Hepatotoxicity Pathway

Understanding the mechanism of a known hepatotoxin provides a valuable benchmark for assessing the liver safety of new chemical entities.

Caption: Mechanism of acetaminophen-induced hepatotoxicity.

V. Conclusion and Future Directions

Evodiamine continues to be a promising natural product with significant anti-cancer potential. This guide has provided a framework for the systematic validation of its cytotoxicity and hepatotoxicity profile, offering a comparative analysis against established drugs and detailed experimental protocols. The data presented herein underscore the importance of a thorough preclinical safety assessment to define the therapeutic window of evodiamine and its analogs.

Future research should focus on:

• Structure-Toxicity Relationship Studies: To identify modifications to the evodiamine scaffold that can enhance anti-tumor efficacy while mitigating toxicity.

• Advanced In Vitro Models: Utilizing 3D cell cultures and organ-on-a-chip technologies to better mimic the in vivo liver microenvironment for more predictive hepatotoxicity screening.

• In Vivo Long-Term Toxicity Studies: To evaluate the chronic effects of evodiamine administration and establish a comprehensive safety profile.

By employing the methodologies and understanding the mechanistic insights presented in this guide, the scientific community can continue to explore the therapeutic potential of evodiamine while ensuring a rigorous and data-driven approach to its development as a safe and effective anti-cancer agent.

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Comparing Evodiamide extraction methods: methanol vs ethanol

Evodiamide Extraction: A Comparative Guide to Methanol vs. Ethanol Solvents

Introduction Evodiamide (C19H21N3O) is a highly bioactive indole alkaloid and a direct biosynthetic precursor to evodiamine, isolated from the unripe fruits of [1]. Structurally characterized by its planar indole and benzene rings connected via an amide functional group, evodiamide exhibits significant lipophilicity[2]. For researchers and drug development professionals, isolating this compound with high yield and purity is a critical bottleneck. The primary decision in the extraction workflow lies in solvent selection: Methanol vs. Ethanol . This guide objectively compares the physicochemical performance, yield efficiencies, and downstream application suitability of both solvents, supported by experimental data and self-validating protocols.

Mechanistic Comparison: Methanol vs. Ethanol The extraction of indolequinazoline alkaloids relies heavily on the solvent's ability to disrupt the plant's cellular matrix and solvate the target molecule's planar hydrophobic rings while interacting with its polar amide group[1].

• Methanol (Analytical & Crystallographic Standard): With a dielectric constant of 32.7 and lower viscosity (0.54 cP at 25°C), methanol offers superior mass transfer kinetics. It penetrates the dried fruit matrix rapidly, making it the solvent of choice for exhaustive analytical extractions and structural elucidation (e.g., X-ray crystallography)[2].

• Ethanol (Preparative & In Vivo Standard): Ethanol possesses a slightly lower dielectric constant (24.5) and higher viscosity (1.04 cP). While its tissue penetration is marginally slower, ethanol provides near-identical solvation power for evodiamide. Crucially, ethanol is fundamentally less toxic. Residual methanol in extracts can severely confound in vivo pharmacological models, making ethanol the mandatory choice for bulk extraction intended for biological assays[3].

Experimental Data & Yield Comparison Quantitative studies comparing aqueous and alcohol extracts of Evodia rutaecarpa demonstrate that alcohol is vastly superior to water for [4]. While water extraction yields negligible alkaloid concentrations, methanol and ethanol perform comparably in terms of raw yield. However, ethanol extracts demonstrate superior performance in downstream in vivo antinociceptive models due to the absence of solvent-induced cytotoxicity[5].

Table 1: Comparative Performance Matrix of Extraction Solvents

Parameter	Methanol (100%)	Ethanol (70-95%)
Dielectric Constant (ε)	32.7	24.5
Matrix Penetration Rate	Very High (Low viscosity)	High (Moderate viscosity)
Alkaloid Yield (Relative)	~98%	~96%
Toxicity Profile	High (Neurotoxic/Hepatotoxic)	Low (Biocompatible)
Downstream Application	LC-MS, NMR, Crystallography	In vivo assays, Bulk isolation
Evaporation Energy	Low (B.P. 64.7°C)	Moderate (B.P. 78.3°C)

Experimental Protocols To ensure scientific integrity, the following methodologies are designed as self-validating systems, incorporating specific quality control (QC) checkpoints.

Protocol A: Methanol Extraction (Analytical & Crystallography Scale) Optimized for structural elucidation and high-purity isolation[1].

• Preparation: Mill 1.0 kg of dried Evodia rutaecarpa fruits to a fine powder (40-mesh) to maximize surface area.

• Reflux Extraction: Suspend the powder in 3.0 L of 100% methanol. Reflux at 60°C for 3 hours.

  • QC Checkpoint: Spot the extracting solvent on a TLC plate (Silica gel GF254). Visualize under UV (254 nm). Repeat reflux with fresh solvent until the spot shows no UV absorbance, confirming total extraction.

• Concentration & Partitioning: Filter the extract and concentrate in vacuo to a thick syrup. Suspend the syrup in 500 mL of distilled water and partition sequentially with petroleum ether (3 × 500 mL) to remove lipids, followed by ethyl acetate (3 × 500 mL) to capture evodiamide.

• Chromatography: Load the ethyl acetate fraction onto a silica gel column. Elute with a gradient of dichloromethane-methanol (19:1 v/v).

• Crystallization: Collect the evodiamide-rich fractions (monitor via HPLC). Evaporate and recrystallize from a pure methanol solution to yield colorless prisms[2].

Protocol B: Ethanol Extraction (Bulk & In Vivo Scale) Optimized for pharmacological testing and scaled-up production[6].

• Preparation: Mill 5.0 kg of dried fruits.

• Solvent Maceration/Reflux: Extract with 70% Ethanol (15.0 L) at 80°C for 3 hours using an industrial electric extractor[7]. The 30% water content helps swell the plant tissue, compensating for ethanol's higher viscosity.

• Concentration: Remove the organic solvent using a rotary evaporator at 50°C to prevent thermal degradation of the alkaloids.

  • QC Checkpoint: Test the concentrated extract for residual ethanol using gas chromatography (GC-FID) if the extract is destined for immediate in vivo dosing.

• Liquid-Liquid Extraction: Partition the aqueous concentrate with chloroform or ethyl acetate to isolate the alkaloid fraction.

• Purification: Subject to silica gel chromatography or direct recrystallization to yield a bioassay-ready evodiamide extract[6].

Workflow Visualization

Comparative workflow of Evodiamide extraction using Methanol vs. Ethanol.

Conclusion The choice between methanol and ethanol for evodiamide extraction should be dictated strictly by the downstream application. Methanol remains the gold standard for analytical precision, rapid matrix penetration, and crystallographic sample preparation[2]. Conversely, ethanol provides an almost identical extraction yield but guarantees a biocompatible profile, making it the non-negotiable standard for extracts intended for in vivo pharmacological evaluation[5].

References

• Cai, Q. Y., Li, W. R., Wei, J. J., Mi, S. Q., & Wang, N. S. (2014). Antinociceptive Activity of Aqueous and Alcohol Extract of Evodia Rutaecarpa. Indian Journal of Pharmaceutical Sciences, 76(3), 235–239.[Link]

• Yang, J., & Chen, Y. (2011). Evodiamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3221.[Link]

• Ko, H. C., Wang, Y. H., Liou, K. T., Chen, C. M., Chen, C. H., & Shen, Y. C. (2007). Anti-inflammatory effects and mechanisms of the ethanol extract of Evodia rutaecarpa and its bioactive components. Journal of Agricultural and Food Chemistry, 55(9), 3651-3657.[Link]

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Orthogonal Cross-Validation in Alkaloid Structural Elucidation: Comparing LC-MS and NMR for Evodiamide Analysis

As a Senior Application Scientist in natural product drug discovery, I frequently encounter the limitations of relying on a single analytical modality. In the structural characterization of complex quinazoline alkaloids—specifically Evodiamide derivatives and their well-documented analog, Evodiamine, isolated from Evodia rutaecarpa—the analytical community often debates the primacy of Liquid Chromatography-Mass Spectrometry (LC-MS) versus Nuclear Magnetic Resonance (NMR) spectroscopy.

This guide objectively compares the performance of LC-MS and NMR in alkaloid structural elucidation. Rather than viewing these techniques as competing alternatives, I will demonstrate how their cross-validation forms a self-correcting, unambiguous workflow for natural product discovery and metabolomics.

The Analytical Challenge: Why LC-MS Requires NMR Cross-Validation

The genus Euodia contains over 300 identified compounds, many of which are structurally complex alkaloids possessing multiple rings, stereocenters, and the potential for isobaric overlap[1]. When isolating rare quinazolinedione derivatives like Evodiamide A, B, and C[2], or mapping the complex metabolic activation of Evodiamine[3], researchers face a critical analytical bottleneck.

While High-Resolution LC-MS (HRMS) provides exceptional sensitivity and can determine the exact molecular formula (e.g., Evodiamide A: C₂₀H₁₉N₃O₅, m/z 381)[1], it cannot definitively distinguish between stereoisomers or exact positional isomers . MS/MS fragmentation pathways often yield identical product ions for diastereomers. Conversely, NMR spectroscopy provides absolute atomic connectivity and spatial orientation but suffers from low sensitivity, requiring highly purified samples in milligram quantities.

Therefore, a self-validating system must employ LC-MS to define the molecular "inventory" and NMR to assemble the exact 3D "puzzle."

Comparative Performance: LC-MS vs. NMR

The following table summarizes the quantitative and qualitative performance of both techniques when applied to the structural elucidation of Evodiamide derivatives.

Analytical Feature	UHPLC-HRMS/MS (Orbitrap/Q-TOF)	NMR Spectroscopy (1D/2D, 600 MHz)	Cross-Validation Synergy
Sensitivity / Limit of Detection	Picogram to Nanogram (High)	Microgram to Milligram (Low)	MS guides the targeted scale-up isolation of trace compounds for NMR analysis.
Structural Resolution	Molecular formula, fragment connectivity	Exact atomic connectivity, stereochemistry	MS fragments validate the through-bond NMR correlations, eliminating false positives.
Isomer Differentiation	Poor (Isobaric compounds co-elute and fragment similarly)	Excellent (Distinct chemical shifts and scalar couplings)	NMR resolves ambiguities in MS fragmentation pathways (e.g., distinguishing regioisomers).
Quantitation	Relative (Matrix effects require stable isotope internal standards)	Absolute (qNMR is matrix-independent)	qNMR establishes the absolute purity of reference standards used for LC-MS calibration.
Destructiveness	Destructive (Sample consumed via ionization)	Non-destructive (Sample fully recoverable)	NMR samples can be recovered, diluted, and subsequently injected into the LC-MS system.

Experimental Workflow: A Self-Validating Protocol

To ensure scientific integrity, every protocol must be designed with built-in causality and orthogonal validation. Below is the step-by-step methodology for the cross-validation of Evodiamide LC-MS and NMR results.

Phase 1: Targeted Isolation via Semi-Preparative HPLC

• Procedure: Extract Evodia rutaecarpa fruits using methanol, and partition the extract with dichloromethane (CH₂Cl₂). Subject the CH₂Cl₂ fraction to semi-preparative HPLC to isolate targeted Evodiamide peaks[2].

• Causality: The CH₂Cl₂ fraction selectively enriches intermediate-polarity alkaloids while precipitating highly polar tannins and sugars. This prevents downstream analytical column fouling and significantly reduces ion suppression in the MS source.

Phase 2: UHPLC-HRMS/MS Profiling

• Procedure: Inject 2 μL of the purified fraction onto a C18 column coupled to a Q-Exactive Orbitrap mass spectrometer. Utilize a mobile phase of 0.1% formic acid in water and acetonitrile. Operate in positive electrospray ionization (ESI+) mode[4].

• Causality: Formic acid acts as a proton source, enhancing ionization efficiency. The basic nitrogen atoms in the quinazoline scaffold of Evodiamide readily accept protons to form stable [M+H]⁺ ions.

• Self-Validation: Run solvent blanks between every sample to monitor carryover. Utilize a lock-mass (e.g., leucine enkephalin) for real-time mass calibration, ensuring sub-5 ppm mass accuracy.

Phase 3: NMR Spectroscopy (1D and 2D)

• Procedure: Dissolve 2–5 mg of the Evodiamide isolate in 600 μL of deuterated chloroform (CDCl₃) or DMSO-d₆. Acquire ¹H, ¹³C, COSY, HSQC, HMBC, and ROESY spectra on a 600 MHz spectrometer equipped with a cryoprobe.

• Causality: While LC-MS provides the molecular formula, it cannot determine the absolute configuration of the heterocyclic linkages. ROESY (Rotating-frame Overhauser Effect Spectroscopy) detects through-space magnetization transfer between spatially close protons (< 5 Å), definitively establishing the stereochemistry[2].

Phase 4: Data Fusion and Cross-Validation

• Procedure: Correlate MS/MS fragment ions with NMR HMBC (Heteronuclear Multiple Bond Correlation) data.

• Causality: A fragment ion observed in MS/MS must correspond to a substructure whose atomic connectivity is independently verified by HMBC cross-peaks. For example, in Evodiamine metabolic studies, the exact C-8 position of glutathione (GSH) thioether adducts was hypothesized via LC-MS but definitively confirmed via NMR chemical shifts[3][5]. If an MS/MS fragment suggests a cleavage that violates the NMR-derived rigid ring structure, the proposed structure is rejected.

Workflow Visualization

The following diagram illustrates the logical relationships and data fusion points in the Evodiamide cross-validation workflow.

Figure 1: Orthogonal cross-validation workflow integrating LC-MS/MS and NMR for Evodiamide.

Conclusion

Relying solely on LC-MS for the structural elucidation of novel alkaloids like Evodiamide introduces unacceptable risks of isomeric misidentification. Conversely, relying solely on NMR ignores the reality of sample scarcity and mixture complexity. By integrating the high-resolution mass accuracy of modern Orbitrap/Q-TOF systems with the spatial resolution of 2D NMR, analytical scientists can create a self-validating loop. This cross-validation is not just a best practice—it is a fundamental requirement for maintaining scientific integrity in natural product drug development.

References

• Source: doi.
• Chemical Investigation of Tetradium ruticarpum Fruits and Their Antibacterial Activity against Helicobacter pylori Source: ACS Omega URL
• Source: PubMed (nih.gov)
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• Source: PubMed (nih.gov)

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Safety & Regulatory Compliance

Evodiamide proper disposal procedures

Evodiamide Handling and Disposal: A Definitive Operational Guide for Laboratories

Introduction & Mechanistic Context

Evodiamide, alongside its parent compound evodiamine, is a potent quinolone alkaloid derived from the traditional medicinal plant Evodia rutaecarpa[1]. Widely investigated in drug development for its anti-tumor, anti-inflammatory, and topoisomerase I inhibitory activities[2], this active pharmaceutical ingredient (API) presents specific logistical and safety challenges. As a nitrogen-rich, highly active compound, evodiamide requires stringent disposal protocols to prevent occupational exposure and environmental contamination. Standard biohazard or general chemical disposal methods are insufficient and potentially dangerous.

Physicochemical and Logistical Data

To establish a self-validating safety system, laboratory personnel must first understand the regulatory and physical parameters of the compound. Evodiamide and its derivatives are strictly regulated as toxic organic solids[3].

Property / Parameter	Specification	Mechanistic / Logistical Implication
Chemical Class	Quinolone Alkaloid	Nitrogen-rich structure (e.g., Evodiamide B: C19H16N4O2) generates toxic NOx gases upon combustion[1].
UN Classification	UN2811	Regulated transport; requires licensed hazardous waste carriers[3].
Hazard Class	6.1 (Toxic Solid)	High acute toxicity; necessitates strict isolation from general waste streams[4].
Packing Group	II	Indicates medium danger; requires robust, drop-resistant secondary containment[4].
Ecological Hazard	Water Hazard Class 1	Slightly hazardous to water; strictly prohibits sink, drain, or sewage disposal[3].
Destruction Method	Chemical Incineration	Requires combustible solvent mixing and an afterburner/scrubber system[4].

The Mechanistic Rationale for Incineration

Standard biohazard autoclaving or landfill disposal is fundamentally inappropriate for evodiamide. The molecule's stable alkaloid ring system must be entirely thermally degraded. Standard protocol dictates dissolving or mixing the material with a combustible solvent prior to burning[4].

The "Why" Behind the Protocol: Direct incineration of fine API powders can lead to incomplete combustion or dangerous aerosolization within the incinerator's updraft. Dissolving the powder in a combustible solvent ensures a uniform, high-temperature burn matrix. Furthermore, because evodiamide contains multiple nitrogen atoms, its combustion produces toxic nitrogen oxides (NOx). Therefore, the chemical incinerator must be equipped with an afterburner (to ensure complete thermal breakdown) and an alkaline scrubber (to neutralize the acidic NOx exhaust before atmospheric release)[4].

Evodiamide Waste Management Workflow

Evodiamide waste segregation, containment, and thermal destruction workflow.

Step-by-Step Operational Protocols

Protocol 1: Accidental Dry Spill Containment and Cleanup

Self-Validating Check: Ensure the HVAC system in the spill area is not actively recirculating air to other lab sections before proceeding.

• Evacuate and Isolate: Immediately clear personnel from the immediate area to prevent tracking the powder.

• Don Appropriate PPE: Equip a P99 or ABEK-P2 respirator, face shield, and double nitrile gloves[5]. Causality: Evodiamide dust presents a severe inhalation hazard; standard surgical masks offer zero protection against fine API particulates.

• Suppress Dust Generation: Do NOT sweep dry powder. Do NOT apply a high-pressure water stream, which will spread the API. Instead, gently cover the spill with slightly damp, absorbent laboratory paper to suppress aerosolization.

• Collect Material: Using a non-sparking, anti-static scoop, carefully lift the damp paper and the underlying powder.

• Primary Containment: Place the collected waste into a chemically compatible, sealable primary receptacle (e.g., a high-density polyethylene wide-mouth jar).

• Secondary Containment and Labeling: Place the primary container into a secondary toxic waste bag. Label explicitly as "UN2811 Toxic Solid, Organic, n.o.s. - Evodiamide Spill Waste"[3].

Protocol 2: Routine Liquid Waste and Unused Product Disposal

Self-Validating Check: Verify that the chosen combustible solvent does not react exothermically with any other trace chemicals in the waste mixture.

• Solvent Integration: For unused evodiamide powder, carefully dissolve or mix the material into a highly combustible, non-halogenated solvent (e.g., ethanol or isopropanol)[4].

• Transfer to Waste Carboy: Transfer the dissolved mixture into the laboratory's designated "Flammable/Toxic Organic Liquid" waste carboy. Ensure the carboy is grounded to prevent static discharge.

• Log the Addition: Update the waste log immediately. This ensures the licensed disposal facility knows the exact chemical matrix they are receiving, which dictates their incineration temperature.

• Facility Hand-off: Offer the sealed, labeled carboy to a licensed professional waste disposal company[4]. Ensure their manifest confirms the use of a chemical incinerator equipped with an afterburner and scrubber[4].

References[3] Safety Data Sheet - (+)-Evodiamine, Cayman Chemical.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEVvMtjxIuMXJPdYA3fdLPXSgxkHedKcY0u3T9AJECFTt6ua5-GxAZjEk7m8yhhSjaKwSD7lTK-1CaUzc2grhcNKv3INoZQpad-YZPyOiSXQa4A0FLr_vdvFtSEf6kf9gBkRVnEplCBYg==[4] Safety Data Sheet - Evodiamine, LKT Laboratories (Amazon S3).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHC-0hOa27bDB67lCl3_5MsJMFyjPBKRRl4fJVvAQ9bq4rOEpKi65R1nasM0zreTIjP2gIYuQGrfBQfhWXezIpDRYHuIN1r6sTlVtUJaNV7UKhSOq8rImxgQvogIjTMz1VbZksGc4MjkXBJo0zYfMQZkedcOjqKjfNnTECjAo-fiJv8i7Mlh2iwMZLDceUDVv0L0xSLN0moXInoU0EDtujEfERdD4obcB9w2SBrXvNL[5] MSDS - Evodiamine, 98%, Otto Chemie Pvt LTD.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFna9SBmSsmZFb5-PHtAyzfMFlcrWUXxK7ZP-495XQQ3ZakwUqZkTqw7GhF-pn02dYyII40kgjo7SL-felOt7v6Xon1ceCKNJhGdyONqQLj0m7Ow5WRpH6r4GaAR3oQmYmfjmALklggSZj394TISaG_0KtUhxXmzumpQFqRb7yrbTkEyPo=[1] Review on chemical constituents and pharmacological activities of genus Euodia, Maximum Academic Press.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_S4Vhz-_cZA1E5fboBF8zTdPsbMN4-muO0AtaZNjt-l0ymnDqhv74CgWDmpjcSWqdR1b2o4K0w0o_lpJcMPpMpC36rEJD_KD5P2LR1_ZErtNx4hnGHSQVx6t5ihYzCOi-YdUusap0wpbWpdA1LlTC9RgdoLnkxUhiFKYZbGKWVZv[2] Evodiamine Stabilizes Topoisomerase I-DNA Cleavable Complex to Inhibit Topoisomerase I Activity, MDPI.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFte1Pgc93TMMK3c-7AKrnkI3Jn0iZWxQWUgeHHtO5_coKfS6mzqpheocLGtTXfLj1lDYWHcBWXOgOTJ7gSqqS8DwlQhrQmKbHKnaG2tELnCc7O3m1RergLOzXjDDsrX-4R2Q==

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Navigating the Handling of Evodiamide: A Guide to Personal Protective Equipment and Safety Protocols

For Researchers, Scientists, and Drug Development Professionals

The following guide provides essential safety and logistical information for the handling of Evodiamide. As a potent bioactive alkaloid, meticulous adherence to safety protocols is paramount to ensure personnel safety and maintain experimental integrity. This document is structured to provide not only procedural steps but also the scientific rationale behind each recommendation, fostering a culture of safety and informed practice in the laboratory.

Understanding the Hazard: Why Specific PPE is Crucial

Evodiamide, a compound isolated from the fruit of Evodia rutaecarpa, presents several potential hazards that necessitate a comprehensive personal protective equipment (PPE) strategy. According to safety data sheets, Evodiamide is classified as acutely toxic and may be fatal if swallowed.[1][2][3] It is also hazardous in case of skin contact (irritant) and inhalation.[4] Furthermore, studies have indicated potential for cardiotoxicity, hepatotoxicity, and nephrotoxicity.[5][6][7] Given these risks, direct contact and aerosol generation must be minimized through a combination of engineering controls and appropriate PPE.

The Occupational Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE for employees working with hazardous chemicals.[8][9] The selection of PPE should be based on a thorough hazard assessment of the specific laboratory operations involving Evodiamide.[10][11]

Core Personal Protective Equipment for Evodiamide Handling

The following table outlines the minimum required PPE for handling Evodiamide in a laboratory setting. The subsequent sections will provide a detailed, step-by-step protocol for the proper use of this equipment.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant, disposable (e.g., Nitrile)	To prevent skin contact with Evodiamide, which can cause irritation and potential systemic absorption.[4][10] Double-gloving is recommended for enhanced protection.
Eye Protection	Chemical splash goggles or safety glasses with side shields	To protect the eyes from splashes or aerosols of Evodiamide solutions or solid particles.[4][12]
Lab Coat	Full-length, cuffed sleeves	To protect skin and personal clothing from contamination.[10] A flame-resistant lab coat should be considered if flammable solvents are in use.
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher)	To prevent inhalation of Evodiamide powder, especially when handling the solid form or when aerosolization is possible.[2][4]
Closed-toe Shoes	Sturdy, non-perforated	To protect the feet from spills.[12]

Procedural Guidance: Donning and Doffing PPE

Proper technique in putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination. The following workflow is designed to minimize exposure risk.

Donning PPE Workflow

Figure 2: Step-by-step workflow for the safe removal and disposal of PPE after handling Evodiamide.

Engineering Controls: Your First Line of Defense

While PPE is essential, it should be used in conjunction with appropriate engineering controls to minimize exposure to hazardous substances. [4][11]

• Chemical Fume Hood: All work with solid Evodiamide or concentrated solutions should be conducted in a certified chemical fume hood to capture airborne particles and vapors at the source.

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and correct action is crucial.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. [2][4]Remove contaminated clothing. Seek medical attention if irritation develops. [4]* Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. [4]Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. [4]If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. [2][4]If the person is conscious, rinse their mouth with water. Seek immediate medical attention. [2][4]* Spill Cleanup: For small spills, wear appropriate PPE, and carefully sweep or vacuum up the solid material, avoiding dust generation. [4]Place the material into a suitable, labeled disposal container. [4]For larger spills, or if you are unsure how to proceed, evacuate the area and contact your institution's environmental health and safety department.

Disposal of Evodiamide and Contaminated Materials

Proper disposal of Evodiamide and all contaminated materials is a critical step in the safety lifecycle. All waste must be handled in accordance with local, state, and federal regulations.

Waste Segregation and Labeling

• Solid Waste: Collect all solid Evodiamide waste, including contaminated consumables (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container.

• Liquid Waste: Collect all liquid waste containing Evodiamide in a compatible, sealed, and clearly labeled container. Do not mix with other waste streams unless explicitly permitted by your institution's waste management plan.

• Contaminated PPE: Dispose of all used PPE, including gloves, lab coats, and respirator cartridges, in a designated hazardous waste container. [13]

Disposal Protocol

• Segregate Waste: At the point of generation, separate Evodiamide waste from other laboratory waste streams.

• Containerize: Use appropriate, leak-proof containers for each waste type.

• Label: Clearly label each container with "Hazardous Waste" and the full chemical name, "Evodiamide." Include the date of accumulation.

• Storage: Store waste containers in a designated, secure area, away from incompatible materials.

• Pickup: Arrange for waste pickup through your institution's environmental health and safety department.

Conclusion: A Commitment to Safety

Working with potent compounds like Evodiamide demands a proactive and informed approach to safety. By understanding the inherent hazards, diligently using the correct PPE, and adhering to established protocols for handling and disposal, researchers can significantly mitigate risks to themselves and their colleagues. This guide serves as a foundational resource, but it is incumbent upon each individual to remain vigilant and seek additional guidance from their institution's safety professionals as needed.

References

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• Chen, Y., et al. (2017). Evaluation of the Cardiotoxicity of Evodiamine In Vitro and In Vivo. Molecules, 22(11), 1937. Retrieved from [Link]

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• Difaem e.V. & Ecumenical Pharmaceutical Network. (2020, April 2). A safety and chemical disposal guideline for Minilab users. Retrieved from [Link]

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